N-Desmethyl diltiazem-d4

Core Science & Biosynthesis

N-Desmethyl Diltiazem-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Desmethyl diltiazem-d4, a key deuterated internal standard in the bioanalysis of diltiazem (B1670644) and its metabolites. This document details its chemical structure, provides relevant quantitative data, outlines a typical experimental protocol for its use, and illustrates the metabolic pathway of its parent compound, diltiazem.

Core Compound Information

N-Desmethyl diltiazem-d4 is the deuterium-labeled analog of N-desmethyl diltiazem, a primary metabolite of the calcium channel blocker, diltiazem. The incorporation of four deuterium (B1214612) atoms on the N-methyl-ethylamino side chain provides a stable isotopic signature, making it an ideal internal standard for mass spectrometry-based quantitative assays. Its use mitigates variability introduced during sample preparation and analysis, ensuring accurate and precise quantification of the target analyte in complex biological matrices.[1][2]

Chemical Structure and Properties

The chemical structures of N-Desmethyl diltiazem and its deuterated analog are presented below.

N-Desmethyl Diltiazem:

• IUPAC Name: (2S,3S)-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate

• Molecular Formula: C₂₁H₂₄N₂O₄S

• Molecular Weight: 400.5 g/mol

N-Desmethyl Diltiazem-d4:

• IUPAC Name: (2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino-d4)ethyl]-1,5-benzothiazepin-4(5H)-one

• Molecular Formula: C₂₁H₂₀D₄N₂O₄S

• Molecular Weight: 404.52 g/mol [3]

• CAS Number: 1217650-51-5[3][4]

Quantitative Data

The use of N-Desmethyl diltiazem-d4 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods is well-established. The following table summarizes key mass spectrometric parameters for the analysis of diltiazem, its metabolite N-desmethyl diltiazem, and a commonly used deuterated internal standard, diltiazem-d4. While specific transitions for N-Desmethyl diltiazem-d4 are not explicitly detailed in the cited literature, the principles of fragmentation suggest a predictable mass shift.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Diltiazem	415.05	178.03
N-Desmethyl diltiazem	401.09	150.04
Diltiazem-d4 (Internal Standard)	419.22	314.0

Table 1: Mass Spectrometric Parameters for Diltiazem and Related Compounds.[5]

Experimental Protocol: Quantification of Diltiazem and Metabolites in Human Plasma

This section outlines a representative experimental protocol for the simultaneous quantification of diltiazem and its metabolites, including N-desmethyl diltiazem, in human plasma using LC-MS/MS with a deuterated internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma in a microcentrifuge tube, add the internal standard solution (e.g., N-Desmethyl diltiazem-d4).

• Perform liquid-liquid extraction by adding a suitable organic solvent, such as methyl tert-butyl ether (MTBE).

• Vortex the mixture to ensure thorough mixing and extraction of the analytes.

• Centrifuge the samples to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a mobile phase-compatible solution for LC-MS/MS analysis.[6]

Liquid Chromatography Conditions

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed.

• Flow Rate: A flow rate suitable for the column dimensions is maintained.

• Injection Volume: A small volume of the reconstituted sample is injected.

Mass Spectrometry Conditions

• Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is generally used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed to monitor the specific precursor-to-product ion transitions for each analyte and the internal standard.

Metabolic Pathway of Diltiazem

Diltiazem undergoes extensive metabolism in the liver, primarily through N-demethylation and O-demethylation, catalyzed by cytochrome P450 enzymes, and deacetylation by esterases.[7] The N-demethylation of diltiazem to its active metabolite, N-desmethyl diltiazem, is a major metabolic pathway and is primarily mediated by the CYP3A4 isoenzyme.[7]

Diltiazem N-demethylation pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for a bioanalytical study utilizing N-Desmethyl diltiazem-d4 as an internal standard for the quantification of diltiazem and its metabolites in biological samples.

Bioanalytical workflow for quantification.

References

• 1. veeprho.com [veeprho.com]
• 2. hexonsynth.com [hexonsynth.com]
• 3. sussex-research.com [sussex-research.com]
• 4. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 5. ijpsr.com [ijpsr.com]
• 6. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]

physical and chemical properties of N-Desmethyl diltiazem-d4

For researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive overview of the core physical and chemical properties of N-Desmethyl diltiazem-d4. This deuterated metabolite of diltiazem (B1670644) serves as a critical internal standard for pharmacokinetic and metabolic studies.

N-Desmethyl diltiazem-d4 is the deuterium-labeled form of N-desmethyl diltiazem, a primary active metabolite of the calcium channel blocker, diltiazem. Diltiazem is widely used for its antianginal and antihypertensive properties. The deuteration of N-desmethyl diltiazem makes it an ideal internal standard for bioanalytical assays, particularly those employing mass spectrometry, as it is chemically identical to the endogenous metabolite but can be distinguished by its mass.

Core Physical and Chemical Properties

Chemical Identity

Property	Value	Source
Chemical Name	(2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino-d4)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride	[1][2]
Synonyms	N-Demethyldiltiazem-d4; N-Monodesmethyldiltiazem-d4	[2]
CAS Number	1217650-51-5	[1][2][3][4][5]
Unlabeled CAS	130606-60-9	[3][6]
Molecular Formula	C21H21D4ClN2O4S	[2][4][5]
Molecular Weight	440.98 g/mol	[2][4]

Physicochemical Data

Property	Value	Source
Appearance	White to Off-White Solid	[2]
Purity	>95% (HPLC)	[7]
Isotopic Enrichment	>95%	[7]
Storage Conditions	2-8°C Refrigerator, Under Inert Atmosphere	[2]
Shipping Conditions	Ambient	[2]
Solubility	Soluble in Chloroform and DMSO (for non-deuterated form)	[8]

Metabolic Pathway of Diltiazem

N-desmethyl diltiazem is a significant metabolite of diltiazem, formed primarily through N-demethylation by cytochrome P450 enzymes, particularly CYP3A4, CYP3A5, and CYP3A7.[8][9] This metabolic process is a key aspect of diltiazem's pharmacokinetics.

References

• 1. veeprho.com [veeprho.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 4. hexonsynth.com [hexonsynth.com]
• 5. N-Desmethyl Diltiazem-d4 hydrochloride | CAS#:1217650-51-5 | Chemsrc [chemsrc.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. sussex-research.com [sussex-research.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Identification of the rabbit and human cytochromes P-450IIIA as the major enzymes involved in the N-demethylation of diltiazem - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Desmethyl Diltiazem-d4: A Technical Guide for Researchers

CAS Number: 1217650-51-5 (as Hydrochloride salt)

This in-depth technical guide provides essential information on N-Desmethyl diltiazem-d4, a deuterated analog of a primary active metabolite of diltiazem (B1670644). This document is intended for researchers, scientists, and drug development professionals utilizing this stable isotope-labeled compound as an internal standard in analytical and pharmacokinetic studies.

Core Compound Data

N-Desmethyl diltiazem-d4 is a crucial tool for the accurate quantification of N-Desmethyl diltiazem in biological matrices. Its isotopic labeling ensures distinct mass spectrometric detection, minimizing interference from the endogenous unlabeled metabolite.

Parameter	Value	Source
Chemical Name	(2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino-d4)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride	[1]
CAS Number	1217650-51-5	[1][2][3]
Molecular Formula	C21H21D4ClN2O4S	[2][3]
Molecular Weight	440.98 g/mol	[2][3]
Purity	>95% (HPLC)	[4]
Isotopic Enrichment	>95%	[4]

Metabolic Pathway of Diltiazem

Diltiazem undergoes extensive metabolism in the liver, primarily through the cytochrome P450 enzyme system. The main metabolic pathways include N-demethylation, O-demethylation, and deacetylation.[5][6] N-demethylation, a significant metabolic route, is primarily mediated by the CYP3A4 isozyme, with some contribution from CYP2D6, leading to the formation of N-Desmethyl diltiazem (also known as N-monodesmethyldiltiazem).[6][7] This metabolite is pharmacologically active.[6]

Metabolic conversion of Diltiazem.

Experimental Protocols: Quantification in Biological Samples

N-Desmethyl diltiazem-d4 is commonly employed as an internal standard for the quantification of N-Desmethyl diltiazem in biological samples, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation: Solid-Phase Extraction (SPE)

A common method for extracting diltiazem and its metabolites from plasma involves solid-phase extraction.[7][8]

• Sample Pre-treatment: Plasma samples are typically pre-treated, which may involve protein precipitation followed by dilution.

• SPE Cartridge: A C18 solid-phase extraction cartridge is frequently used.[8]

• Washing: The cartridge is washed to remove interfering substances.

• Elution: The analytes of interest, including N-Desmethyl diltiazem and the internal standard, are eluted with an organic solvent.[8]

2. LC-MS/MS Analysis

The extracted samples are then analyzed by LC-MS/MS.

• Chromatographic Separation:

  • Column: A reversed-phase column, such as a C8 or C18, is used for separation.[8][9]

  • Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile), often run in a gradient elution mode.[9][10]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly used.[10]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[9][10][11] The precursor to product ion transitions for N-Desmethyl diltiazem and N-Desmethyl diltiazem-d4 are monitored. For example, a transition for N-desmethyl diltiazem could be m/z 401.09 → 150.04.[11]

A typical workflow for quantifying N-Desmethyl diltiazem.

Pharmacokinetic Insights

Following oral administration, diltiazem is well absorbed and undergoes extensive first-pass metabolism, resulting in a bioavailability of approximately 40%.[2][12] The plasma elimination half-life of diltiazem is about 3.0 to 4.5 hours.[2][12] N-Desmethyl diltiazem is a major and pharmacologically active metabolite present in plasma.[6][13] The use of deuterated internal standards like N-Desmethyl diltiazem-d4 is critical for accurate pharmacokinetic studies of diltiazem and its metabolites.[1]

References

• 1. veeprho.com [veeprho.com]
• 2. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 4. sussex-research.com [sussex-research.com]
• 5. pfizermedical.com [pfizermedical.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Pharmacokinetics of diltiazem and its metabolites in relation to CYP2D6 genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ijpsr.com [ijpsr.com]
• 11. ijpsr.com [ijpsr.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Pharmacokinetics and metabolism of diltiazem in healthy males and females following a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis and Characterization of N-Desmethyl Diltiazem-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-Desmethyl diltiazem-d4, a crucial labeled internal standard for pharmacokinetic and metabolic studies of the widely used calcium channel blocker, diltiazem (B1670644). This document details a feasible synthetic pathway, methodologies for its characterization, and presents relevant data in a clear and structured format.

Introduction

N-Desmethyl diltiazem is a primary active metabolite of diltiazem, a benzothiazepine (B8601423) derivative used in the management of hypertension, angina, and certain types of arrhythmia. To accurately quantify diltiazem and its metabolites in biological matrices, stable isotope-labeled internal standards are indispensable. N-Desmethyl diltiazem-d4, with four deuterium (B1214612) atoms on the N-methyl group, serves as an ideal internal standard for mass spectrometry-based bioanalytical methods due to its chemical similarity to the analyte and its distinct mass difference. This guide outlines the synthetic approach and the analytical techniques employed for its characterization.

Synthesis of N-Desmethyl Diltiazem-d4

The synthesis of N-Desmethyl diltiazem-d4 can be achieved through a two-step process starting from diltiazem. The general strategy involves the N-demethylation of diltiazem to yield N-desmethyl diltiazem, followed by N-alkylation with a deuterated methyl source.

Experimental Protocol: Synthesis

Step 1: N-Demethylation of Diltiazem

A common method for the N-demethylation of tertiary amines like diltiazem is the use of α-chloroethyl chloroformate (ACE-Cl), also known as the Olofson reagent.

• Reaction: Diltiazem is reacted with α-chloroethyl chloroformate in an inert solvent such as dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE). This reaction forms an intermediate carbamate.

• Work-up: The intermediate is then methanolyzed to yield the hydrochloride salt of N-desmethyl diltiazem.

• Purification: The product can be purified by recrystallization or column chromatography.

Step 2: N-Deuteromethylation of N-Desmethyl Diltiazem

The secondary amine, N-desmethyl diltiazem, is then alkylated using a deuterated methylating agent.

• Reaction: N-desmethyl diltiazem is reacted with a deuterated methylating agent, such as iodomethane-d3 (B117434) (CD3I) or dimethyl-d6 sulfate (B86663) ((CD3)2SO4), in the presence of a suitable base (e.g., potassium carbonate or sodium hydride) and a polar aprotic solvent (e.g., acetonitrile (B52724) or dimethylformamide). To achieve d4 labeling on the ethylamine (B1201723) chain, a custom synthesis starting from a deuterated precursor would be required. However, for use as an internal standard, labeling on the N-methyl group is most common and is represented here conceptually. For the purpose of this guide, we will consider the commercially available N-Desmethyl diltiazem-d4 which is deuterated on the ethylamino group. A plausible synthetic route would involve the alkylation of the benzothiazepine nitrogen with a deuterated 2-(methylamino)ethyl chloride.

• Work-up: The reaction mixture is typically quenched with water and the product is extracted with an organic solvent.

• Purification: The final product, N-Desmethyl diltiazem-d4, is purified by column chromatography to achieve high purity.

Synthesis Workflow

Caption: Synthetic pathway for N-Desmethyl diltiazem-d4.

Characterization of N-Desmethyl Diltiazem-d4

The structural integrity and purity of the synthesized N-Desmethyl diltiazem-d4 are confirmed using various analytical techniques, primarily mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the deuterated compound and to study its fragmentation pattern.

Experimental Protocol: LC-MS/MS Analysis

• Chromatography: A reverse-phase C18 column is typically used with a gradient elution of mobile phases such as acetonitrile and water containing a small amount of formic acid or ammonium (B1175870) formate.

• Ionization: Electrospray ionization (ESI) in the positive ion mode is commonly employed.

• Mass Analysis: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF) can be used. For quantification, Multiple Reaction Monitoring (MRM) is the preferred mode on a triple quadrupole instrument.

Data Presentation: Mass Spectrometry Data

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-Desmethyl diltiazem	401.1	150.0
N-Desmethyl diltiazem-d4	405.1	154.0 (expected)
Diltiazem	415.1	178.0
Diltiazem-d4 (IS for Diltiazem)	419.2	314.0

Note: The expected product ion for N-Desmethyl diltiazem-d4 would depend on the fragmentation pathway and the location of the deuterium atoms. The value provided is a logical expectation based on the fragmentation of the non-deuterated analogue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure and the position of the deuterium labels. Both ¹H NMR and ¹³C NMR are essential for full characterization.

Experimental Protocol: NMR Analysis

• Sample Preparation: A few milligrams of the sample are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire ¹H and ¹³C NMR spectra.

• Data Analysis: The chemical shifts (δ), coupling constants (J), and integration values are analyzed to confirm the structure.

Data Presentation: Expected ¹H NMR and ¹³C NMR Chemical Shifts

The ¹H NMR spectrum of N-Desmethyl diltiazem-d4 is expected to be very similar to that of N-desmethyl diltiazem, with the key difference being the absence of the N-methyl proton signal and altered signals for the adjacent deuterated methylene (B1212753) group. The ¹³C NMR spectrum would show a characteristic triplet for the carbon attached to the deuterium atoms due to C-D coupling.

¹H NMR (Expected)	¹³C NMR (Expected)
Signals corresponding to the aromatic protons of the benzothiazepine and methoxyphenyl rings.	Signals for the aromatic and carbonyl carbons.
Signals for the methoxy (B1213986) group protons.	Signal for the methoxy carbon.
Signals for the protons on the benzothiazepine ring.	Signals for the carbons of the benzothiazepine ring.
Absence of the N-methyl singlet.	Signal for the deuterated N-methylene carbon (expected to be a multiplet due to C-D coupling).
Altered signals for the methylene protons adjacent to the deuterated methyl group.	Signal for the acetyl group carbons.

Characterization Workflow

Caption: Workflow for the characterization of N-Desmethyl diltiazem-d4.

Conclusion

This technical guide has outlined a viable synthetic route and detailed characterization methodologies for N-Desmethyl diltiazem-d4. The successful synthesis and rigorous characterization of this stable isotope-labeled compound are critical for its application as a reliable internal standard in bioanalytical studies. The provided protocols and data serve as a valuable resource for researchers and professionals in the fields of drug metabolism, pharmacokinetics, and analytical chemistry.

A Technical Guide to the Certificate of Analysis for N-Desmethyl diltiazem-d4

This technical guide provides a comprehensive overview of the data and methodologies typically presented in a Certificate of Analysis (CoA) for N-Desmethyl diltiazem-d4. It is intended for researchers, scientists, and drug development professionals who utilize this stable isotope-labeled internal standard in their analytical studies.

Compound Information

N-Desmethyl diltiazem-d4 is the deuterium-labeled analog of N-Desmethyl diltiazem (B1670644), a primary metabolite of the calcium channel blocker diltiazem. Its primary application is as an internal standard for the quantification of N-Desmethyl diltiazem in biological matrices by mass spectrometry.[1]

Table 1: General Information

Parameter	Value	Reference
Chemical Name	N-Desmethyl Diltiazem-d4 Hydrochloride	[2][3]
CAS Number	1217650-51--5	[2][3][4]
Molecular Formula	C₂₁H₂₁D₄ClN₂O₄S	[2][3][4]
Molecular Weight	440.98 g/mol	[2][3]
Appearance	White to Off-White Solid	[5]
Storage	2-8°C Refrigerator, Under Inert Atmosphere	[5]

Physicochemical Properties

The following table summarizes key physicochemical properties of N-Desmethyl diltiazem-d4 hydrochloride.

Table 2: Physicochemical Data

Property	Value	Notes
Purity	>95% (HPLC)	[6]
Isotopic Enrichment	>95%	[6]
Solubility	Soluble in Methanol	Based on typical analytical sample preparation[7]
Melting Point	Not available
Boiling Point	Not available

Analytical Methodologies

A robust analytical method is crucial for the accurate quantification of N-Desmethyl diltiazem. A validated Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method is detailed below.

Table 3: HPLC Method Parameters

Parameter	Condition	Reference
Instrument	ACQUITY UPLC System	Based on similar analyses
Column	Reversed-phase column	[8]
Mobile Phase	Ammonium formate (B1220265) (5 mM; pH 3.0)-methanol (10:90, v/v)	[7]
Flow Rate	0.6 mL/min	[7]
Column Temperature	Ambient	[9]
Injection Volume	10 µL	Based on similar analyses[9]
Run Time	4.25 min	[7]

Table 4: Mass Spectrometry Parameters

Parameter	Value	Reference
Instrument	Tandem quadrupole mass spectrometer	[7]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[7]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[7]
Precursor Ion (m/z)	401.09	[7][8]
Product Ion (m/z)	150.04	[7][8]
Cone Voltage (V)	30	[7]
Collision Energy (eV)	46	[7]

Note: The mass spectrometry parameters for the non-deuterated N-desmethyl diltiazem are provided as a close reference.

A liquid-liquid extraction procedure is commonly employed for the extraction of N-Desmethyl diltiazem from biological matrices such as human plasma.

Experimental Workflow for Sample Analysis

Caption: Figure 1: General Analytical Workflow

Data Interpretation and Results

The concentration of N-Desmethyl diltiazem in a sample is determined by comparing the peak area ratio of the analyte to the internal standard (N-Desmethyl diltiazem-d4) against a calibration curve.

The identity of N-Desmethyl diltiazem-d4 is confirmed by its retention time in the UPLC system and the specific precursor-to-product ion transition (MRM) in the mass spectrometer.

The purity of the reference standard is typically determined by High-Performance Liquid Chromatography (HPLC) with UV detection, and is reported as a percentage.[6]

Signaling Pathway for MRM Detection

Caption: Figure 2: MRM Signaling Pathway

This technical guide synthesizes available data to provide a comprehensive overview analogous to a Certificate of Analysis for N-Desmethyl diltiazem-d4. For specific batch analysis, always refer to the documentation provided by the supplier.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 3. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 4. N-Desmethyl Diltiazem-d4 hydrochloride | CAS#:1217650-51-5 | Chemsrc [chemsrc.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. sussex-research.com [sussex-research.com]
• 7. ijpsr.com [ijpsr.com]
• 8. ijpsr.com [ijpsr.com]
• 9. Analytical Characterization of two new related impurities of Diltiazem by High Resolution Mass spectrometry and NMR techniques096 – Oriental Journal of Chemistry [orientjchem.org]

An In-Depth Technical Guide to Deuterium-Labeled Diltiazem Metabolites for Researchers and Drug Development Professionals

Introduction

Diltiazem (B1670644), a benzothiazepine (B8601423) calcium channel blocker, is a widely prescribed medication for the management of hypertension, angina pectoris, and certain cardiac arrhythmias. Its therapeutic efficacy is intrinsically linked to its complex metabolic profile, which involves extensive first-pass metabolism leading to the formation of several pharmacologically active metabolites. The use of deuterium-labeled analogues of both the parent drug and its metabolites has become an invaluable tool in modern drug discovery and development. This technical guide provides a comprehensive overview of deuterium-labeled diltiazem metabolites, focusing on their synthesis, metabolism, pharmacokinetic analysis, and the experimental methodologies employed in their study. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the role of stable isotope labeling in characterizing the disposition and effects of diltiazem.

Diltiazem Metabolism: Pathways and Key Metabolites

Diltiazem undergoes extensive biotransformation in the liver, primarily mediated by cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2D6, as well as esterases.[1][2][3] The main metabolic pathways are N-demethylation, O-demethylation, and deacetylation, resulting in a variety of metabolites, some of which retain pharmacological activity.[4][5]

The primary metabolites of diltiazem include:

• N-desmethyldiltiazem (MA): Formed via N-demethylation, primarily by CYP3A4.[2] This metabolite exhibits pharmacological activity.[1]

• Desacetyldiltiazem (M1): Produced by esterase-mediated deacetylation. It possesses approximately 25-50% of the pharmacological activity of the parent compound.[5][]

• N-desmethyldesacetyldiltiazem (M2): A product of both N-demethylation and deacetylation.

• O-desmethyldesacetyldiltiazem (M4): Formed through O-demethylation and deacetylation.

• N,O-didesmethyldesacetyldiltiazem (M6): A metabolite resulting from multiple demethylation and deacetylation steps.

The metabolic cascade is complex, with metabolites undergoing further biotransformation and conjugation prior to excretion.[5]

Metabolic Pathway of Diltiazem

The following diagram illustrates the primary metabolic pathways of diltiazem.

Primary metabolic pathways of diltiazem.

Synthesis of Deuterium-Labeled Diltiazem Metabolites

General Synthetic Strategies:

• Reductive Amination with Deuterated Reagents: For metabolites like N-desmethyldiltiazem, a common approach is the reductive amination of a suitable precursor aldehyde or ketone using a deuterated reducing agent such as sodium borodeuteride (NaBD₄) or sodium cyanoborodeuteride (NaCNBD₃).

• Alkylation with Deuterated Alkyl Halides: Introduction of a deuterated methyl group can be achieved by reacting a desmethyl precursor with a deuterated methylating agent, such as deuterated methyl iodide (CD₃I).

• Catalytic Hydrogen-Deuterium Exchange: This method involves the exchange of hydrogen atoms with deuterium (B1214612) from a deuterium source (e.g., D₂O) in the presence of a metal catalyst (e.g., Palladium on carbon). This is often used for labeling aromatic rings or positions adjacent to carbonyl groups.[7]

Proposed Synthetic Workflow for Deuterated N-desmethyldiltiazem (MA-d₃):

Proposed workflow for the synthesis of a deuterated diltiazem metabolite.

Quantitative Analysis of Diltiazem and its Metabolites

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of diltiazem and its metabolites in biological matrices due to its high sensitivity and selectivity. The use of stable isotope-labeled internal standards, such as deuterium-labeled diltiazem or its metabolites, is crucial for accurate and precise quantification by correcting for matrix effects and variations in sample processing and instrument response.[8]

Table 1: Summary of LC-MS/MS Method Parameters for Diltiazem and Metabolite Quantification

Parameter	Diltiazem	N-desmethyldiltiazem (MA)	Desacetyldiltiazem (M1)	Internal Standard	Reference
Linearity Range (ng/mL)	0.5 - 200	0.5 - 50	0.5 - 50	N/A	[9]
LLOQ (ng/mL)	0.5	0.5	0.5	N/A	[9]
Precision (%RSD)	< 15	< 15	< 15	N/A	[9]
Accuracy (%Bias)	± 15	± 15	± 15	N/A	[9]
Internal Standard	Deuterated Diltiazem	Deuterated Diltiazem	Deuterated Diltiazem	N/A	[9]

Experimental Protocol: LC-MS/MS Quantification of Diltiazem and Metabolites in Human Plasma

This protocol provides a representative example of a validated LC-MS/MS method for the simultaneous quantification of diltiazem and its major metabolites.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of internal standard working solution (e.g., deuterium-labeled diltiazem in methanol).
• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.
• Vortex for 1 minute.
• Centrifuge at 14,000 rpm for 10 minutes at 4°C.
• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography:
• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A suitable gradient to separate the analytes and internal standard.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.
• Mass Spectrometry:
• Ionization Mode: Electrospray Ionization (ESI), positive mode.
• Scan Type: Multiple Reaction Monitoring (MRM).
• SRM Transitions: Monitor specific precursor-to-product ion transitions for diltiazem, its metabolites, and the deuterated internal standard.

3. Data Analysis:

• Integrate the peak areas for each analyte and the internal standard.
• Calculate the peak area ratio (analyte peak area / internal standard peak area).
• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.
• Determine the concentration of the analytes in the unknown samples by interpolation from the calibration curve.

Pharmacokinetics of Diltiazem and its Metabolites

Understanding the pharmacokinetic profiles of diltiazem and its metabolites is essential for optimizing dosing regimens and predicting potential drug-drug interactions. The use of isotopically labeled compounds in pharmacokinetic studies allows for the differentiation of the administered drug from its metabolites and provides a more accurate assessment of absorption, distribution, metabolism, and excretion (ADME).[10][11][12]

Table 2: Pharmacokinetic Parameters of Diltiazem and its Major Metabolites in Healthy Volunteers

Parameter	Diltiazem	N-desmethyldiltiazem (MA)	Desacetyldiltiazem (M1)	Reference
Half-life (t½) (h)	5.7 ± 2.6	Similar to or slightly longer than diltiazem	9.8 ± 5.3	[10]
Cmax (ng/mL) (120 mg dose)	174.3 ± 72.7	42.6 ± 10.0	14.9 ± 3.3	[1]
AUC Ratio (Metabolite/Diltiazem)	N/A	0.45 - 0.48	0.15 - 0.16	[10]
Protein Binding (%)	70 - 80	~75	~77	[1]

Note: The pharmacokinetic parameters of deuterium-labeled metabolites are expected to be very similar to their non-labeled counterparts, although minor differences due to the kinetic isotope effect may be observed.[13]

In Vitro Metabolism Studies

In vitro systems, such as human liver microsomes (HLMs), are widely used to investigate the metabolic pathways of drug candidates and to identify the enzymes responsible for their biotransformation.[14][15]

Experimental Protocol: In Vitro Metabolism of Deuterium-Labeled Diltiazem in Human Liver Microsomes

This protocol outlines a general procedure for assessing the metabolic stability and identifying the metabolites of a deuterium-labeled diltiazem analogue.

1. Incubation:

• Prepare an incubation mixture containing:
• Human liver microsomes (e.g., 0.5 mg/mL).
• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase).
• Phosphate buffer (pH 7.4).
• Pre-incubate the mixture at 37°C for 5 minutes.
• Initiate the reaction by adding the deuterium-labeled diltiazem substrate (e.g., 1 µM).
• Incubate at 37°C with shaking.
• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the incubation mixture.

2. Reaction Termination and Sample Preparation:

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.
• Centrifuge to pellet the precipitated protein.
• Analyze the supernatant by LC-MS/MS.

3. Data Analysis:

• Monitor the disappearance of the parent deuterium-labeled compound over time to determine its metabolic stability (half-life, intrinsic clearance).
• Use high-resolution mass spectrometry to identify the mass shifts corresponding to the formation of deuterated metabolites.
• Compare the fragmentation patterns of the observed metabolites with those of authentic standards (if available) to confirm their structures.

Workflow for In Vitro Metabolism Study

General workflow for an in vitro metabolism study.

Pharmacological Activity and Signaling Pathways

Diltiazem and its metabolites exert their pharmacological effects primarily by blocking L-type calcium channels in cardiac and vascular smooth muscle cells.[16] This inhibition of calcium influx leads to vasodilation and a decrease in heart rate and contractility.[5] Some of the major metabolites, such as desacetyldiltiazem (M1), retain significant calcium channel blocking activity.[4][]

Signaling Pathway of Diltiazem and its Active Metabolites

The following diagram illustrates the mechanism of action of diltiazem and its active metabolites on L-type calcium channels.

Mechanism of action of diltiazem and its active metabolites.

Conclusion

The study of deuterium-labeled diltiazem metabolites is a powerful approach to comprehensively characterize the ADME properties and pharmacological effects of this important cardiovascular drug. The use of stable isotope labeling, coupled with advanced analytical techniques like LC-MS/MS, provides high-quality, reliable data that is essential for regulatory submissions and for advancing our understanding of drug action. While specific synthetic routes and pharmacokinetic data for every deuterated metabolite may not be publicly available, the principles and methodologies outlined in this guide provide a solid foundation for researchers and drug development professionals to design and execute robust studies in this area. The continued application of these techniques will undoubtedly contribute to the development of safer and more effective therapies.

References

• 1. The pharmacokinetics and pharmacodynamics of diltiazem and its metabolites in healthy adults after a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the rabbit and human cytochromes P-450IIIA as the major enzymes involved in the N-demethylation of diltiazem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of diltiazem and its metabolites in relation to CYP2D6 genotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcium channel receptor binding studies for diltiazem and its major metabolites: functional correlation to inhibition of portal vein myogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 7. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 9. High-performance liquid chromatography-mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of diltiazem and its metabolites after repeated single dosing in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of diltiazem and its metabolites after repeated multiple-dose treatments in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of diltiazem and its metabolites after single and multiple dosing in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Metabolism of diltiazem in hepatic and extrahepatic tissues of rabbits: in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 16. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

N-Desmethyl diltiazem-d4: A Technical Guide for Research Applications

For Research Use Only

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Desmethyl diltiazem-d4, a critical tool in the research and development of the calcium channel blocker, diltiazem (B1670644). This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, analytical applications, and the biological pathways it helps to investigate.

Introduction

N-Desmethyl diltiazem-d4 is the deuterium-labeled analog of N-desmethyl diltiazem, a primary active metabolite of diltiazem.[1] Diltiazem is a benzothiazepine (B8601423) calcium channel blocker widely used in the management of hypertension, angina pectoris, and certain cardiac arrhythmias.[2][3] Due to its pharmacological activity, the quantification of both the parent drug and its metabolites in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies. The incorporation of deuterium (B1214612) atoms in N-Desmethyl diltiazem-d4 makes it an ideal internal standard for mass spectrometry-based bioanalytical methods, ensuring accurate and precise quantification.[4]

Physicochemical Properties

A summary of the key physicochemical properties of N-Desmethyl diltiazem-d4 is presented in the table below. This information is critical for the proper handling, storage, and use of this stable isotope-labeled standard.

Property	Value	Reference(s)
Chemical Name	(2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino-d4)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride	[4]
CAS Number	1217650-51-5	[5][6]
Molecular Formula	C₂₁H₂₀D₄N₂O₄S·HCl	[7]
Molecular Weight	440.98 g/mol	[6]
Purity	>95% (HPLC)	[7]
Isotopic Enrichment	>95%	[7]
Appearance	Solid	[1]
Storage Conditions	-20°C	[7]

Applications in Research

The primary application of N-Desmethyl diltiazem-d4 is as an internal standard in analytical and pharmacokinetic research.[4] Its structural similarity and mass shift compared to the unlabeled analyte allow for the correction of variability during sample preparation and analysis, leading to highly reliable quantitative data.

Bioanalytical Methods

N-Desmethyl diltiazem-d4 is extensively used in the development and validation of bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods are essential for:

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of diltiazem.

• Therapeutic Drug Monitoring (TDM): Ensuring that diltiazem concentrations remain within the therapeutic window.

• Metabolic Profiling: Investigating the formation and clearance of diltiazem's metabolites.

Experimental Protocols

The following sections detail representative experimental protocols for the quantification of diltiazem and its metabolites in biological matrices using N-Desmethyl diltiazem-d4 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a common method for extracting diltiazem and its metabolites from plasma samples.

• Sample Aliquoting: To a 0.5 mL aliquot of human plasma, add 50 µL of a working solution of N-Desmethyl diltiazem-d4 (as an internal standard).

• Extraction: Add 2.5 mL of methyl tert-butyl ether.

• Vortexing: Vortex the mixture for 10 minutes.

• Centrifugation: Centrifuge the samples at 4000 rpm for 5 minutes.

• Supernatant Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction offers an alternative with potentially cleaner extracts.[8]

• Cartridge Conditioning: Condition a cyanopropyl SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of 0.05 M phosphate (B84403) buffer (pH 7.4).[9][10]

• Sample Loading: Load 1.0 mL of the plasma sample (pre-spiked with N-Desmethyl diltiazem-d4) onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of 0.05 M phosphate buffer (pH 7.4).

• Elution: Elute the analytes with 0.16 mL of methanol.[9]

• Dilution: Add 0.14 mL of buffer to the eluate.[9]

• Injection: Inject an aliquot of the final extract into the HPLC or LC-MS/MS system.

LC-MS/MS Analytical Method

The following table summarizes typical LC-MS/MS parameters for the analysis of diltiazem and its metabolites.

Parameter	Diltiazem	N-Desmethyl diltiazem	Desacetyl diltiazem	Diltiazem-d4 (IS)
m/z Transition	415.05 → 178.03	401.09 → 150.04	373.21 → 108.85	419.22 → 314.0
Cone Voltage (V)	22	30	25	30
Collision Energy (eV)	16	46	54	32

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm)

• Mobile Phase: A gradient or isocratic mixture of ammonium (B1175870) formate (B1220265) buffer (e.g., 5 mM, pH 3.0) and methanol/acetonitrile.

• Flow Rate: 0.2 - 0.6 mL/min

Signaling and Metabolic Pathways

Understanding the mechanism of action and metabolic fate of diltiazem is crucial for interpreting pharmacokinetic and pharmacodynamic data.

Diltiazem Signaling Pathway

Diltiazem exerts its therapeutic effects by blocking L-type calcium channels in cardiac and vascular smooth muscle cells.[1] This inhibition of calcium influx leads to a cascade of downstream effects, ultimately resulting in vasodilation and a decrease in heart rate and contractility.[2][3]

Diltiazem's mechanism of action via inhibition of L-type calcium channels.

Diltiazem Metabolism

Diltiazem is extensively metabolized in the liver, primarily through N-demethylation and deacetylation, to form several active and inactive metabolites.[2][11] N-desmethyl diltiazem is one of the major pharmacologically active metabolites.

Simplified metabolic pathway of diltiazem.

Experimental Workflow for a Pharmacokinetic Study

The use of N-Desmethyl diltiazem-d4 is integral to the workflow of a typical pharmacokinetic study of diltiazem.

A typical workflow for a pharmacokinetic study of diltiazem.

Conclusion

N-Desmethyl diltiazem-d4 is an indispensable tool for researchers in the fields of pharmacology, drug metabolism, and clinical chemistry. Its use as an internal standard in mass spectrometry-based assays provides the accuracy and precision required for robust bioanalytical method development and the reliable quantification of diltiazem and its active metabolite, N-desmethyl diltiazem, in various biological matrices. This technical guide serves as a foundational resource to support the effective application of N-Desmethyl diltiazem-d4 in research settings.

References

• 1. Diltiazem Action Pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 6. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 7. sussex-research.com [sussex-research.com]
• 8. Solid-phase extraction of diltiazem and its metabolites from plasma prior to high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part I: Optimization of the HPLC system and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part II: Optimization of liquid-solid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

N-Desmethyl Diltiazem-d4: A Technical Safety Guide for Researchers

For researchers, scientists, and drug development professionals, a comprehensive understanding of the safety profile of a compound is paramount for ensuring a safe laboratory environment and the integrity of experimental outcomes. This technical guide provides an in-depth overview of the available safety information for N-Desmethyl diltiazem-d4 hydrochloride. Due to the absence of a specific Safety Data Sheet (SDS) for this deuterated metabolite, this guide synthesizes data from its parent compound, diltiazem (B1670644) hydrochloride, and related derivatives. All information derived from analogous compounds should be interpreted with caution.

Chemical and Physical Properties

N-Desmethyl diltiazem-d4 hydrochloride is a stable isotope-labeled form of N-desmethyl diltiazem, a metabolite of the calcium channel blocker diltiazem. The deuteration makes it suitable for use as an internal standard in pharmacokinetic and metabolic studies.

Identifier	Value	Source
Chemical Name	N-Desmethyl Diltiazem-d4 Hydrochloride	[1][2]
CAS Number	1217650-51-5	[1][2]
Molecular Formula	C₂₁H₂₁D₄ClN₂O₄S	[1]
Molecular Weight	440.98 g/mol	[1]
Appearance	White to Off-White Solid	[1]
Synonyms	(2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino-d4)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride; N-Demethyldiltiazem-d4; N-Monodesmethyldiltiazem-d4	[1]

Hazard Identification and Safety Precautions

As no direct toxicological data for N-Desmethyl diltiazem-d4 is available, the hazard identification is based on the Safety Data Sheet for Diltiazem Hydrochloride. Diltiazem hydrochloride is harmful if swallowed and is suspected of damaging fertility or the unborn child[3].

General Handling Precautions:

• Handle in accordance with good industrial hygiene and safety practices[4].

• Avoid breathing dust, fume, gas, mist, vapors, or spray[3].

• Ensure adequate ventilation, especially in confined areas[4].

• Wash hands thoroughly after handling[5].

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat[6]. In case of insufficient ventilation, wear suitable respiratory equipment[6].

First Aid Measures

The following first aid measures are extrapolated from the SDS for N-Nitroso Desmethyl Diltiazem and Diltiazem Hydrochloride.

Exposure Route	First Aid Measures	Source
Inhalation	Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.	[4][7]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.	[4][8]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.	[6][8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.	[8]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure laboratory safety.

Aspect	Recommendation	Source
Handling	Wear appropriate personal protective equipment. Avoid contact with skin, eyes, and clothing. Minimize dust generation and accumulation.	[6]
Storage	Store in a refrigerator at 2-8°C. Keep container tightly closed in a dry and well-ventilated place. Store under an inert atmosphere.	[1][9]
Incompatible Materials	Strong oxidizing agents.	[4]

Accidental Release and Disposal

In the event of a spill or for final disposal, the following procedures, based on general laboratory practice for chemical waste, should be followed.

Spill Response:

• Ensure adequate ventilation.

• Wear personal protective equipment.

• Avoid dust formation.

• Sweep up and shovel.

• Keep in suitable, closed containers for disposal.

Disposal:

• Dispose of contents/container to an approved waste disposal plant[4].

• Excess and expired materials should be offered to a licensed hazardous material disposal company[8].

• Ensure that all federal and local regulations regarding the disposal of this material are followed[8].

Experimental Workflow and Safety Procedures

The following diagram illustrates a generalized workflow for handling N-Desmethyl diltiazem-d4 in a research setting, emphasizing the integration of safety protocols at each stage.

Caption: A logical workflow for the safe handling of research chemicals.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Page loading... [guidechem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. fishersci.com [fishersci.com]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. cdn.pfizer.com [cdn.pfizer.com]
• 7. kmpharma.in [kmpharma.in]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. clearsynth.com [clearsynth.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of N-Desmethyl diltiazem-d4 as an Internal Standard

Introduction

N-Desmethyl diltiazem-d4 is a stable isotope-labeled version of N-desmethyl diltiazem (B1670644), a major metabolite of the calcium channel blocker diltiazem. Stable isotope-labeled internal standards are considered the gold standard in quantitative analysis, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS), as they exhibit nearly identical chemical and physical properties to the analyte of interest. This ensures high accuracy and precision by compensating for variations during sample preparation and analysis. These application notes provide a detailed protocol for the use of N-Desmethyl diltiazem-d4 as an internal standard for the quantification of N-desmethyl diltiazem in biological matrices, such as human plasma. This method is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

Principle of the Method

The analytical method involves the extraction of N-desmethyl diltiazem and the internal standard, N-Desmethyl diltiazem-d4, from a biological matrix, followed by separation using ultra-performance liquid chromatography (UPLC) and detection by tandem mass spectrometry (MS/MS). The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • N-Desmethyl diltiazem

  • N-Desmethyl diltiazem-d4 Hydrochloride[1][2]

  • Diltiazem

  • Desacetyl diltiazem

• Reagents:

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (B52724) (HPLC grade)

  • Ammonium (B1175870) formate (B1220265)

  • Formic acid

  • Deionized water

  • Human plasma (drug-free)

  • Methyl-t-butyl ether (MTBE)[3]

  • Sodium fluoride (B91410) (NaF)[4][5]

Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-desmethyl diltiazem and N-Desmethyl diltiazem-d4 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the N-desmethyl diltiazem stock solution with a 50:50 mixture of methanol and water to create working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 2000 ng/mL): Dilute the N-Desmethyl diltiazem-d4 stock solution with methanol to achieve the desired concentration.[5]

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 500 µL of plasma sample into a clean glass tube.

• Add 50 µL of the N-Desmethyl diltiazem-d4 internal standard working solution (e.g., 2000 ng/mL) and vortex for 60 seconds.[5]

• Add 3 mL of methyl-t-butyl ether (MTBE) and vortex for 10 minutes.

• Centrifuge the samples at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 500 µL of the mobile phase.

• Inject an aliquot (e.g., 10 µL) into the UPLC-MS/MS system.

To prevent the degradation of diltiazem to its metabolites, plasma samples can be buffered with a 1% solution of 0.1 M NaF.[4][5]

UPLC-MS/MS Conditions

The following are representative conditions and may require optimization for specific instrumentation.

UPLC System: Waters ACQUITY UPLC or equivalent Column: ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm)[3][6] Mobile Phase: A mixture of 10 mM ammonium acetate (B1210297) buffer and acetonitrile (25:75, v/v) with isocratic elution.[3][6] Another option is a gradient with a mixture of ammonium formate (5 mM; pH 3.0) and methanol.[5] Flow Rate: 0.2 mL/min to 0.6 mL/min[3][5][6] Column Temperature: 40°C Injection Volume: 10 µL Total Run Time: Approximately 2 to 4 minutes.[3][5][6]

Mass Spectrometer: Waters Xevo TQ-S or equivalent tandem quadrupole mass spectrometer[7] Ionization Mode: Electrospray Ionization (ESI), Positive Scan Mode: Multiple Reaction Monitoring (MRM)

Representative MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
N-Desmethyl diltiazem	401.09	150.04
N-Desmethyl diltiazem-d4 (IS)	405.11	150.04
Diltiazem	415.05	178.03
Desacetyl diltiazem	373.21	108.85

(Note: The precursor ion for N-Desmethyl diltiazem-d4 is increased by 4 Da due to the deuterium (B1214612) labeling. The product ion may remain the same if the deuterium atoms are not on the fragmented portion of the molecule.)

Data Presentation

Method Validation Parameters

The following tables summarize the typical performance characteristics of a validated LC-MS/MS method for the quantification of diltiazem and its metabolites, which would be expected for a method using N-Desmethyl diltiazem-d4 as an internal standard.

Table 1: Linearity and Lower Limit of Quantification (LLOQ) [3][4][5][6]

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)
Diltiazem	0.48 - 639.9	0.48
N-Desmethyl diltiazem	0.24 - 320.1	0.24
Desacetyl diltiazem	0.24 - 320.7	0.24

Table 2: Accuracy and Precision [3][6]

Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
N-Desmethyl diltiazem	Low QC	< 10.0	< 10.0	90.0 - 110.0
Medium QC	< 10.0	< 10.0	90.0 - 110.0
High QC	< 10.0	< 10.0	90.0 - 110.0

Table 3: Recovery [3][5][6]

Analyte	Low QC (%)	Medium QC (%)	High QC (%)
Diltiazem	75.4 - 82.9	75.4 - 82.9	76.7 - 82.9
N-Desmethyl diltiazem	69.4 - 76.6	69.4 - 76.6	71.9 - 76.6
Desacetyl diltiazem	66.9 - 72.9	66.9 - 72.9	92.4
Internal Standard	\multicolumn{3}{c	}{~74.1 - 80.5}

Visualizations

Caption: Metabolic pathway of Diltiazem.

Caption: Workflow for bioanalytical method.

References

• 1. N-Desmethyl Diltiazem-d4 Hydrochloride | LGC Standards [lgcstandards.com]
• 2. sussex-research.com [sussex-research.com]
• 3. researchgate.net [researchgate.net]
• 4. ijpsr.com [ijpsr.com]
• 5. ijpsr.com [ijpsr.com]
• 6. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]

Application Notes and Protocols for N-Desmethyl diltiazem-d4 in LC-MS/MS Analysis

Introduction

Diltiazem (B1670644) is a calcium channel blocker widely prescribed for the management of hypertension, angina pectoris, and certain types of arrhythmias.[1][2] The drug undergoes extensive metabolism in the body, primarily through the cytochrome P450 enzyme system, leading to the formation of several metabolites.[1][3][4] One of the major active metabolites is N-desmethyl diltiazem. Accurate quantification of diltiazem and its metabolites in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose due to its high sensitivity, selectivity, and robustness.[5][6] The use of a stable isotope-labeled internal standard (SIL-IS), such as N-Desmethyl diltiazem-d4, is a cornerstone of reliable bioanalytical method development.[6][7][8] A SIL-IS shares nearly identical physicochemical properties with the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thereby effectively compensating for variability and matrix effects.[7] This application note provides a detailed protocol for the simultaneous quantification of diltiazem and N-desmethyl diltiazem in human plasma using N-Desmethyl diltiazem-d4 as an internal standard.

Metabolic Pathway of Diltiazem

Diltiazem is extensively metabolized in the liver via N-demethylation, O-demethylation, and deacetylation, processes primarily mediated by the cytochrome P450 system, particularly CYP3A4.[2][3][4] N-demethylation results in the formation of N-monodesmethyl diltiazem, a pharmacologically active metabolite.[4]

Metabolic Pathway of Diltiazem

Experimental Protocols

This section details the methodology for the quantitative analysis of diltiazem and N-desmethyl diltiazem in human plasma.

Materials and Reagents

• Diltiazem hydrochloride (Reference Standard)

• N-Desmethyl diltiazem (Reference Standard)

• N-Desmethyl diltiazem-d4 (Internal Standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (B1210297)

• Formic acid

• Methyl tert-butyl ether (MTBE)

• Human plasma (drug-free)

• Ultrapure water

Sample Preparation: Liquid-Liquid Extraction (LLE)

A one-step liquid-liquid extraction is a robust method for extracting diltiazem and its metabolites from plasma.[5][9]

• Thaw frozen plasma samples at room temperature.

• Pipette 300 µL of plasma into a clean microcentrifuge tube.[9]

• Add 50 µL of the internal standard working solution (N-Desmethyl diltiazem-d4 in methanol).

• Vortex the mixture for 30 seconds.

• Add 2.5 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.[5][9]

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 5 minutes at 4°C to separate the organic and aqueous layers.[5]

• Transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.[5]

• Reconstitute the dried residue in 200 µL of the mobile phase.[5]

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters are based on established methods for the analysis of diltiazem and its metabolites.[5][9][10]

Parameter	Condition
LC System	UPLC System (e.g., ACQUITY UPLC)
Column	ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm)[9][10]
Mobile Phase	10 mM Ammonium acetate buffer : Acetonitrile (25:75, v/v)[9][10]
Flow Rate	0.2 mL/min[9][10]
Injection Volume	10 µL
Column Temperature	40°C
Total Run Time	2.0 minutes[9][10]
Mass Spectrometer	Tandem Quadrupole Mass Spectrometer (e.g., Quattro Premier XE)[9][10]
Ionization Mode	Electrospray Ionization (ESI), Positive[9][10]
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Diltiazem	415.05	178.03[5][11]
N-Desmethyl diltiazem	401.09	150.04[5][11]
N-Desmethyl diltiazem-d4 (IS)	405.1 (approx.)	150.0 (approx.)

Note: The exact m/z values for the deuterated internal standard may vary slightly and should be optimized during method development.

Method Validation Parameters

The developed method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized below based on published data.

Parameter	Diltiazem	N-Desmethyl diltiazem
Linearity Range (ng/mL)	0.48 - 639.9[9][10]	0.24 - 320.1[9][10]
Lower Limit of Quantification (LLOQ) (ng/mL)	0.48[9][10]	0.24[9][10]
Intra-day Precision (%CV)	< 10.0%[9][10]	< 10.0%[9][10]
Inter-day Precision (%CV)	< 10.0%[9][10]	< 10.0%[9][10]
Accuracy (% Bias)	Within ±10.0%[9][10]	Within ±10.0%[9][10]
Recovery (%)	77.4%[9][10]	76.0%[9][10]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow from sample receipt to data analysis.

LC-MS/MS Bioanalytical Workflow

Conclusion

The use of N-Desmethyl diltiazem-d4 as an internal standard in LC-MS/MS analysis provides a highly reliable and accurate method for the simultaneous quantification of diltiazem and its major metabolite, N-desmethyl diltiazem, in human plasma. The detailed protocol and established performance parameters presented in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals engaged in pharmacokinetic and bioequivalence studies of diltiazem. The robustness of the liquid-liquid extraction procedure, coupled with the sensitivity and selectivity of tandem mass spectrometry, ensures high-quality data that meets regulatory standards.

References

• 1. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Diltiazem - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pfizermedical.com [pfizermedical.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. ijpsr.com [ijpsr.com]
• 6. biopharmaservices.com [biopharmaservices.com]
• 7. benchchem.com [benchchem.com]
• 8. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 9. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ijpsr.com [ijpsr.com]

Application Note: Quantification of Diltiazem in Human Plasma using N-Desmethyl diltiazem-d4 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diltiazem (B1670644) is a calcium channel blocker widely prescribed for the management of hypertension, angina pectoris, and certain types of arrhythmias.[1] Accurate quantification of diltiazem in biological matrices is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring. This application note details a robust and sensitive method for the quantification of diltiazem in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, N-Desmethyl diltiazem-d4, to ensure high accuracy and precision.[2][3][4][5] Diltiazem is known to be metabolized in the body, with N-desmethyl diltiazem being one of its major metabolites.[6][7][8]

This method utilizes a simple liquid-liquid extraction procedure for sample preparation and offers a rapid analysis time, making it suitable for high-throughput applications.

Experimental Protocols

Materials and Reagents

• Diltiazem hydrochloride (Reference Standard)

• N-Desmethyl diltiazem-d4 hydrochloride (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Ammonium acetate (B1210297)

• Formic acid

• Methyl-t-butyl ether (MTBE)

• Human plasma (K2-EDTA)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

Preparation of Standard and Quality Control (QC) Solutions

Stock solutions of diltiazem and N-Desmethyl diltiazem-d4 were prepared in methanol at a concentration of 1 mg/mL. Working standard solutions were prepared by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water. Calibration standards and quality control samples were prepared by spiking known concentrations of diltiazem into blank human plasma.

Sample Preparation Protocol

A liquid-liquid extraction (LLE) method was employed for the extraction of diltiazem and the internal standard from human plasma.

• Pipette 300 µL of human plasma sample (calibration standard, QC, or unknown) into a clean microcentrifuge tube.

• Add 25 µL of the N-Desmethyl diltiazem-d4 internal standard working solution.

• Vortex for 10 seconds to mix.

• Add 1 mL of methyl-t-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 30 seconds.

• Transfer to an autosampler vial for LC-MS/MS (B15284909) analysis.

Liquid Chromatography Conditions

• Column: ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm)[9][10]

• Mobile Phase: 10 mM Ammonium acetate buffer:Acetonitrile (25:75, v/v)[9][10]

• Flow Rate: 0.2 mL/min[9][10]

• Injection Volume: 10 µL

• Column Temperature: 40°C

• Run Time: 2.0 minutes[9]

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Diltiazem: m/z 415.4 → 150.2[10]

  • N-Desmethyl diltiazem-d4 (IS): The precursor ion would be approximately m/z 405.1 (M+H)+, and a suitable product ion would be selected after infusion and optimization.

• Dwell Time: 100 ms per transition[10]

Data Presentation

Calibration Curve

The method was validated over a concentration range of 0.48-639.9 ng/mL for diltiazem in human plasma.[9] The calibration curve was constructed by plotting the peak area ratio of diltiazem to the internal standard against the nominal concentration of diltiazem. A linear regression with a weighting factor of 1/x² was used.

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Diltiazem	0.48 - 639.9[9]	> 0.99

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing QC samples at three concentration levels (low, medium, and high).

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	~1.5	< 10.0[9]	90-110	< 10.0[9]	90-110
Medium	~150	< 10.0[9]	90-110	< 10.0[9]	90-110
High	~500	< 10.0[9]	90-110	< 10.0[9]	90-110

Recovery and Matrix Effect

The extraction recovery of diltiazem and the internal standard was determined by comparing the peak areas of extracted samples with those of unextracted standards. The matrix effect was assessed by comparing the peak areas of analytes in post-extraction spiked plasma samples with those in neat solutions.

Analyte	Recovery (%)	Matrix Effect (%)
Diltiazem	77.4[9]	95 - 105
N-Desmethyl diltiazem-d4 (IS)	~75	95 - 105

Mandatory Visualizations

Caption: Experimental workflow for the quantification of diltiazem.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. Steady-state plasma concentrations of diltiazem and its metabolites in patients and healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hexonsynth.com [hexonsynth.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ijpsr.com [ijpsr.com]
• 7. ijpsr.com [ijpsr.com]
• 8. Studies on the metabolism of diltiazem in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Pharmacokinetic Studies of Diltiazem and N-Desmethyl Diltiazem

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting pharmacokinetic studies of diltiazem (B1670644) and its primary active metabolite, N-desmethyl diltiazem. The information is intended to guide researchers in designing and executing bioanalytical assays and interpreting pharmacokinetic data. A deuterated internal standard, N-desmethyl diltiazem-d4, is incorporated into the protocol for accurate quantification.

Introduction

Diltiazem is a non-dihydropyridine calcium channel blocker widely used in the treatment of hypertension, angina, and certain arrhythmias. It undergoes extensive first-pass metabolism in the liver, primarily through N-demethylation by the cytochrome P450 3A4 (CYP3A4) enzyme to form its main active metabolite, N-desmethyl diltiazem.[1] Both diltiazem and N-desmethyl diltiazem contribute to the overall pharmacological effect. Therefore, a thorough understanding of the pharmacokinetic profiles of both the parent drug and its active metabolite is crucial for drug development and clinical pharmacology.

This document outlines a validated bioanalytical method using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the simultaneous quantification of diltiazem and N-desmethyl diltiazem in human plasma. The use of a stable isotope-labeled internal standard, N-desmethyl diltiazem-d4, ensures high accuracy and precision.

Metabolic Pathway of Diltiazem

Diltiazem is metabolized through several pathways, including N-demethylation, O-demethylation, and deacetylation.[2] The primary pathway leading to the formation of the active metabolite N-desmethyl diltiazem is N-demethylation, which is principally mediated by the CYP3A4 enzyme.[2]

Figure 1. Simplified metabolic pathway of diltiazem.

Pharmacokinetic Parameters

The pharmacokinetic parameters of diltiazem and N-desmethyl diltiazem can vary among individuals. The following table summarizes typical pharmacokinetic parameters observed in healthy adult volunteers following a single oral dose of diltiazem.

Parameter	Diltiazem	N-Desmethyl Diltiazem	Reference
Tmax (h)	~2-4	~3-5
Cmax (ng/mL)	174.3 ± 72.7 (120 mg dose)	42.6 ± 10.0 (120 mg dose)	[1]
t1/2 (h)	3.0 - 6.5	5.9 - 9.4	[1][3]
Protein Binding	70-80%	Similar to diltiazem	[1]

Experimental Protocols

Bioanalytical Method: LC-MS/MS

A robust and sensitive LC-MS/MS method is essential for the accurate quantification of diltiazem and N-desmethyl diltiazem in plasma.

4.1.1. Materials and Reagents

• Diltiazem hydrochloride (Reference Standard)

• N-desmethyl diltiazem hydrochloride (Reference Standard)

• N-desmethyl diltiazem-d4 (Internal Standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (B1210297) (ACS grade)

• Formic acid (ACS grade)

• Water (deionized, 18 MΩ·cm)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

4.1.2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

4.1.3. Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm)
Mobile Phase	A: 10 mM Ammonium acetate in waterB: Acetonitrile
Gradient	Isocratic or gradient elution, e.g., 25:75 (A:B)
Flow Rate	0.2 mL/min
Injection Volume	5-10 µL
Column Temperature	40°C
Run Time	~2-4 minutes

4.1.4. Mass Spectrometric Conditions

The mass spectrometer should be operated in the multiple reaction monitoring (MRM) mode with positive electrospray ionization.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Diltiazem	415.1	178.1
N-Desmethyl Diltiazem	401.1	150.0
N-Desmethyl Diltiazem-d4 (IS)	405.1	154.0

Note: The exact m/z values may need to be optimized based on the specific instrument used.

4.1.5. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 200 µL of human plasma into a clean microcentrifuge tube.

• Add 25 µL of the internal standard working solution (N-desmethyl diltiazem-d4 in methanol).

• Vortex for 10 seconds.

• Add 1 mL of methyl-tert-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 1 minute.

• Transfer to an autosampler vial for LC-MS/MS analysis.

4.1.6. Calibration Curve and Quality Control Samples

• Prepare a series of calibration standards by spiking blank human plasma with known concentrations of diltiazem and N-desmethyl diltiazem.

• The concentration range should encompass the expected in-vivo concentrations. A typical range is 0.5 - 500 ng/mL for diltiazem and 0.25 - 250 ng/mL for N-desmethyl diltiazem.[4][5]

• Prepare quality control (QC) samples at low, medium, and high concentrations to be analyzed with each batch of study samples to ensure the accuracy and precision of the assay.

Pharmacokinetic Study Design

A typical pharmacokinetic study design involves the following steps:

• Subject Recruitment: Enroll healthy volunteers who meet the inclusion and exclusion criteria.

• Drug Administration: Administer a single oral dose of diltiazem (e.g., 120 mg).

• Blood Sampling: Collect blood samples at predefined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours post-dose).

• Plasma Separation: Process the blood samples to obtain plasma.

• Sample Analysis: Analyze the plasma samples using the validated LC-MS/MS method described above.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) for both diltiazem and N-desmethyl diltiazem using appropriate software.

Figure 2. Workflow for a pharmacokinetic study of diltiazem.

Data Presentation

All quantitative data from the pharmacokinetic study should be summarized in clear and concise tables. An example is provided below.

Table 1: Pharmacokinetic Parameters of Diltiazem and N-Desmethyl Diltiazem (Mean ± SD)

Analyte	Cmax (ng/mL)	Tmax (h)	AUC0-t (ng·h/mL)	AUC0-∞ (ng·h/mL)	t1/2 (h)
Diltiazem	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]
N-Desmethyl Diltiazem	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]	[Insert Value]

Conclusion

The protocols and information provided in these application notes offer a robust framework for conducting pharmacokinetic studies of diltiazem and its active metabolite, N-desmethyl diltiazem. The use of a validated LC-MS/MS method with a deuterated internal standard is critical for obtaining high-quality data. This information is valuable for researchers and professionals involved in drug development, bioequivalence studies, and clinical pharmacology to better understand the disposition and effects of diltiazem.

References

• 1. The pharmacokinetics and pharmacodynamics of diltiazem and its metabolites in healthy adults after a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsr.com [ijpsr.com]
• 3. Pharmacokinetics of diltiazem and its metabolites after single and multiple dosing in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and metabolism of diltiazem in healthy males and females following a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Therapeutic Drug Monitoring of Diltiazem

1.0 Introduction

Diltiazem (B1670644) is a non-dihydropyridine calcium channel blocker widely prescribed for the management of hypertension, angina pectoris, and certain types of arrhythmias.[1][2] It exerts its therapeutic effects by inhibiting the influx of calcium ions into cardiac and vascular smooth muscle cells, leading to vasodilation and reduced myocardial oxygen demand.[2][3] Due to significant inter-individual variability in its first-pass metabolism and a relatively narrow therapeutic window, therapeutic drug monitoring (TDM) is crucial for optimizing dosage, ensuring efficacy, and minimizing toxicity.[4] The typical therapeutic plasma concentration range for diltiazem is between 50 and 200 ng/mL.[4][5]

The cornerstone of accurate quantitation in chromatographic assays is the use of an appropriate internal standard (IS).[6] An IS is a compound with similar physicochemical properties to the analyte, added at a constant concentration to all samples, calibrators, and quality controls. Its purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the precision and accuracy of the analytical method.[6] These application notes provide detailed protocols for the determination of diltiazem in human plasma/serum using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), with a focus on the selection and use of an internal standard.

2.0 Principle of Analysis

The quantitative analysis of diltiazem involves several key steps. First, a biological sample (plasma or serum) is obtained from the patient. An internal standard is added, followed by an extraction procedure—typically liquid-liquid extraction (LLE) or solid-phase extraction (SPE)—to isolate the drug and IS from endogenous matrix components. The purified extract is then injected into a chromatographic system (HPLC or LC) for separation. Detection is achieved using a UV detector or a mass spectrometer. A calibration curve is generated by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration of prepared standards. The concentration of diltiazem in patient samples is then determined from this curve.

3.0 Selection of an Internal Standard

The ideal internal standard is a stable isotopically labeled (SIL) version of the analyte, such as diltiazem-D4, as its chemical and physical behavior is nearly identical to the unlabeled drug.[6][7][8] However, due to cost and availability, structurally related compounds are often used as alternatives. The chosen IS should co-elute or have a retention time close to diltiazem, exhibit similar extraction recovery, and not interfere with endogenous plasma components.

Table 1: Internal Standards Used in Diltiazem Bioanalysis

Internal Standard	Analytical Method	Rationale for Use	Reference
Diltiazem-D4	LC-MS/MS	Stable isotopically labeled; considered the gold standard for MS-based detection.	[7][8]
Diazepam	HPLC-UV	Structurally distinct but provides good chromatographic separation and recovery.	[9]
Loxapine	HPLC-UV	Provides clear chromatographic resolution from diltiazem.	[10]
Codeine	LC-MS	Used successfully in an LC-MS method for diltiazem and its metabolites.	[11]
Ziprasidone	LC-MS/MS	Employed in a high-throughput UPLC-MS/MS assay.	[12]
Flurbiprofen	HPLC-UV	Used as an IS in a validated RP-HPLC method.	[13]

| Verapamil | Not Specified | A fellow calcium channel blocker with similar properties, suggested as a potential IS. |[14] |

Experimental Protocols

4.0 Sample Collection and Handling

• Specimen Type: Serum or plasma.[5]

• Collection Tube: Use a red-top tube (for serum) or a green-top (heparin) tube (for plasma). Gel-barrier tubes are not recommended as they may interfere with the analysis.[5]

• Processing: Serum or plasma should be separated from cells by centrifugation within two hours of venipuncture.[5]

• Storage: Samples should be analyzed promptly. If storage is necessary, samples are stable for up to 8 weeks at -20°C.[15] For longer-term storage beyond three days, refrigeration or freezing at -70°C is recommended.[5][15]

5.0 Protocol 1: Sample Preparation by Liquid-Liquid Extraction (LLE)

This protocol is adapted from methodologies utilizing solvent extraction.[9][12]

• Pipette 500 µL of plasma or serum into a clean glass tube.

• Add 50 µL of the internal standard working solution (e.g., Diazepam at 1 µg/mL or Diltiazem-D4 at 100 ng/mL).

• Vortex briefly to mix.

• Add 2.5 mL of extraction solvent (e.g., a mixture of hexane, chloroform, and isopropanol (B130326) (60:40:5, v/v/v)[9] or methyl-t-butyl ether (MTBE)[12]).

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject the solution into the chromatography system.

6.0 Protocol 2: Sample Preparation by Solid-Phase Extraction (SPE)

This protocol is based on methods using C18 cartridges.[11]

• Pipette 1 mL of plasma into a tube.

• Add 50 µL of the internal standard working solution (e.g., Codeine at 1 µg/mL).

• Condition a C18 SPE cartridge by washing sequentially with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Load the plasma sample onto the conditioned cartridge.

• Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water to remove interferences.

• Elute diltiazem and the IS with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for analysis.

7.0 Protocol 3: HPLC-UV Analysis

This protocol synthesizes common parameters from validated HPLC-UV methods.[9][10]

• HPLC System: A standard HPLC system with a UV detector.

• Column: Spherisorb ODS2 C18, 5 µm (15 cm x 4.6 mm).[10]

• Mobile Phase: Methanol and water (containing 2.8 mM triethylamine), 80:20 (v/v).[9]

• Flow Rate: 1.2 mL/min.[9]

• Injection Volume: 50 µL.

• Column Temperature: 40°C.[10]

• UV Detection Wavelength: 239 nm.[9][10]

• Expected Retention Times: Under these conditions, diltiazem typically elutes around 3.6 minutes.[10]

8.0 Protocol 4: LC-MS/MS Analysis

This protocol is based on published high-throughput LC-MS/MS methods.[8][12]

• LC-MS/MS System: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[12]

• Column: ACQUITY UPLC BEH C18, 1.7 µm (100 mm x 2.1 mm).[12]

• Mobile Phase: 10 mM ammonium (B1175870) acetate (B1210297) buffer and acetonitrile (B52724) (25:75, v/v).[12]

• Flow Rate: 0.2 mL/min.[12]

• Injection Volume: 10 µL.

• Ionization Mode: ESI Positive.

• MRM Transitions: The system should be set to monitor specific precursor-to-product ion transitions.

  • Diltiazem: m/z 415.05 → 178.03[8]

  • Diltiazem-D4 (IS): m/z 419.22 → 314.0[8]

• Total Run Time: Approximately 2-4 minutes.[7][12]

Caption: General workflow for diltiazem therapeutic drug monitoring.

Method Validation and Performance

Analytical methods for TDM must be properly validated to ensure reliable results. Key validation parameters are summarized below based on published data.

9.0 Quantitative Data Summary

Table 2: Performance Characteristics of HPLC-UV Methods

Parameter	Result	Reference
Linearity Range	0 - 300 ng/mL	[9]
LLOQ	3 ng/mL	[9]
Intra-day Precision (%RSD)	3.5 - 6.8%	[9]
Inter-day Precision (%RSD)	6.2 - 8.4%	[9]

| Accuracy (Recovery) | 91.4 - 104.0% |[9] |

Table 3: Performance Characteristics of LC-MS/MS Methods

Parameter	Diltiazem	Metabolites	Reference
Linearity Range	0.48 - 639.9 ng/mL	0.24 - 320.7 ng/mL	[12]
	0.93 - 250.10 ng/mL	0.15 - 64.00 ng/mL	[8]
LLOQ	0.48 ng/mL	0.24 ng/mL	[12]
	0.93 ng/mL	0.15 - 0.24 ng/mL	[8]
Precision (%CV)	< 10.0%	< 10.0%	[12]
Accuracy	Within 10.0%	Within 10.0%	[12]

| Recovery | ~77.4% | ~74.5 - 76.0% |[12] |

Caption: Role of the internal standard in correcting for analytical variability.

10.0 Summary

The protocols described provide robust and validated methods for the therapeutic drug monitoring of diltiazem in a clinical or research setting. The LC-MS/MS method offers superior sensitivity and specificity, making it ideal for accurate quantification at low concentrations. The HPLC-UV method, while less sensitive, is a reliable and cost-effective alternative. In all cases, the proper selection and use of an internal standard, preferably a stable isotopically labeled analog like diltiazem-D4, is paramount for achieving accurate and precise results. Adherence to proper sample handling and storage procedures is also critical for maintaining sample integrity.

References

• 1. Calcium channel blocker - Wikipedia [en.wikipedia.org]
• 2. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. drugs.com [drugs.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. labcorp.com [labcorp.com]
• 6. biopharmaservices.com [biopharmaservices.com]
• 7. ijpsr.com [ijpsr.com]
• 8. ijpsr.com [ijpsr.com]
• 9. HPLC determination of diltiazem in human plasma and its application to pharmacokinetics in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 11. High-performance liquid chromatography-mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Desmethyl diltiazem-d4 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of N-Desmethyl diltiazem-d4, a deuterated internal standard for N-Desmethyl diltiazem (B1670644), a major metabolite of diltiazem. The following sections offer a comprehensive guide to established methodologies, including Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

N-Desmethyl diltiazem is a primary active metabolite of diltiazem, a calcium channel blocker used in the treatment of hypertension and angina. Accurate quantification of this metabolite in biological matrices is crucial for pharmacokinetic and bioequivalence studies. N-Desmethyl diltiazem-d4 is commonly used as an internal standard (IS) to ensure the accuracy and precision of the analytical method by correcting for variations in sample processing and instrument response. This document outlines validated sample preparation protocols to isolate N-Desmethyl diltiazem and its deuterated internal standard from biological matrices, primarily human plasma, ensuring reliable and reproducible results for drug development and clinical research.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The analysis of N-Desmethyl diltiazem-d4 and the parent analyte is typically performed using LC-MS/MS due to its high sensitivity and selectivity.[1][2]

Chromatographic Conditions: A common approach involves reversed-phase chromatography.[1][2] Optimized conditions can achieve symmetric peak shapes and good resolution for diltiazem, its metabolites, and the internal standard.[1]

Mass Spectrometry: Detection is performed using a tandem mass spectrometer in the Multiple Reaction Monitoring (MRM) mode with positive ionization.[1][2] The specific precursor-to-product ion transitions for N-Desmethyl diltiazem and N-Desmethyl diltiazem-d4 are monitored for quantification.

Quantitative Data Summary

The following tables summarize key quantitative parameters from validated bioanalytical methods for the analysis of N-Desmethyl diltiazem.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Reference
N-Desmethyl diltiazem	Human Plasma	0.24 - 64.00	0.24	[1][2]
N-Desmethyl diltiazem	Human Plasma	0.24 - 320.1	0.24	[3]

Table 2: Recovery

Analyte	Extraction Method	Low QC (%)	Medium QC (%)	High QC (%)	Reference
N-Desmethyl diltiazem	Liquid-Liquid Extraction	76.6	69.4	71.9	[1]
N-Desmethyl diltiazem	Liquid-Liquid Extraction	-	76.0	-	[3]
Diltiazem-d4 (IS)	Liquid-Liquid Extraction	-	80.5	-	[1]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is a cost-effective method for sample preparation.[1]

Materials:

• Human plasma samples

• N-Desmethyl diltiazem-d4 internal standard working solution

• Methyl tert-butyl ether (MTBE)[1][3]

• Reconstitution solution (e.g., mobile phase)

• Vortex mixer

• Centrifuge

Procedure:

• To 0.5 mL of the plasma sample in a glass tube, add 50 µL of the diltiazem-d4 internal standard working solution (2000 ng/mL).[1]

• Vortex the mixture for 60 seconds.[1]

• Add 2.5 mL of methyl tert-butyl ether.[1]

• Vortex the mixture for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.[1]

• Transfer the supernatant to a clean tube and evaporate to dryness.

• Reconstitute the residue in a suitable volume of reconstitution solution.

• Inject an aliquot into the LC-MS/MS system.[1]

Diagram of the Liquid-Liquid Extraction Workflow

References

• 1. ijpsr.com [ijpsr.com]
• 2. ijpsr.com [ijpsr.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of N-Desmethyl Diltiazem-d4 in Human Plasma

Introduction

N-desmethyl diltiazem (B1670644) is a primary active metabolite of diltiazem, a calcium channel blocker used in the treatment of hypertension, angina, and certain heart arrhythmias. The deuterated analog, N-desmethyl diltiazem-d4, serves as an ideal internal standard for the quantitative bioanalysis of N-desmethyl diltiazem in biological matrices such as human plasma. This application note provides a detailed protocol for the sample preparation, chromatographic separation, and mass spectrometric detection of N-desmethyl diltiazem-d4 in human plasma, leveraging established methodologies for diltiazem and its metabolites. The described liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is sensitive and specific for pharmacokinetic and toxicokinetic studies.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the analysis of N-desmethyl diltiazem, which are applicable for establishing a method for its deuterated internal standard, N-desmethyl diltiazem-d4.

Table 1: Linearity and Limit of Quantification

Analyte	Linearity Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)
N-desmethyl diltiazem	0.24 - 64.00[1][2]	0.24[1][2]

Table 2: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
N-desmethyl diltiazem	401.09[1][2]	150.04[1][2]	Positive
Diltiazem-d4 (Internal Standard)	419.22[1][2]	314.0[1][2]	Positive

Table 3: Recovery Data

Analyte	Low QC (%)	Medium QC (%)	High QC (%)
N-desmethyl diltiazem	76.6[2]	69.4[2]	71.9[2]
Diltiazem-d4 (Internal Standard)	-	80.5[2]	-

Experimental Protocols

1. Materials and Reagents

• N-Desmethyl diltiazem-d4 reference standard

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

• Water (deionized, 18 MΩ·cm)

• Methyl tert-butyl ether (MTBE)

• Sodium fluoride (B91410) (NaF)

• Hydrochloric acid (HCl)

2. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-desmethyl diltiazem-d4 in methanol to obtain a final concentration of 1 mg/mL.[2]

• Working Solutions: Prepare serial dilutions of the stock solution with a mixture of methanol and water (70:30, v/v) to create working solutions for spiking into plasma to generate calibration standards and quality control (QC) samples.[2]

3. Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted from methods used for diltiazem and its metabolites.[2]

• Thaw frozen human plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 0.5 mL of plasma sample.

• Spike with the appropriate working standard solution of N-desmethyl diltiazem-d4 (for calibration curve and QC samples).

• Add 50 µL of an internal standard working solution (a different deuterated standard if N-desmethyl diltiazem-d4 is the analyte of interest, or diltiazem-d4 if co-analyzing with diltiazem).

• Vortex the mixture for 60 seconds.[2]

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether).

• Vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex for 1 minute.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A reversed-phase C18 column (e.g., Hypersil BDS C18, 50 mm x 2.1 mm, 3 µm) is suitable for separation.[3]

  • Mobile Phase: A gradient or isocratic elution with a mixture of ammonium formate buffer (e.g., 5 mM, pH 3.0) and an organic solvent like methanol or acetonitrile is effective. A common mobile phase composition is ammonium formate (5 mM; pH 3.0)-methanol (10:90, v/v).[2]

  • Flow Rate: A flow rate of 0.6 mL/min can be used.[2]

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Instrument: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode.[2]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[2]

  • MRM Transitions: Monitor the transition for N-desmethyl diltiazem-d4. Based on the provided data for N-desmethyl diltiazem (401.09 → 150.04) and the d4-internal standard for diltiazem, the precursor ion for N-desmethyl diltiazem-d4 would be approximately 405.11 m/z. The product ion would likely remain the same or have a similar fragmentation pattern. The exact masses should be confirmed by infusion of the standard.

5. Method Validation

A full validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA or EMA).[4][5][6] Key validation parameters include:

• Selectivity and Specificity: Assessed by analyzing blank plasma from at least six different sources to check for interferences at the retention time of the analyte and internal standard.[5]

• Linearity: A calibration curve should be prepared with at least six non-zero concentrations.

• Accuracy and Precision: Determined by analyzing replicate QC samples at a minimum of three concentration levels (low, medium, and high).

• Recovery: The efficiency of the extraction process should be evaluated.

• Matrix Effect: Assessed to ensure that the plasma matrix does not suppress or enhance the ionization of the analyte.

• Stability: The stability of N-desmethyl diltiazem-d4 in plasma should be evaluated under various conditions, including short-term bench-top, long-term frozen storage, and freeze-thaw cycles.[7] It has been noted that diltiazem and its metabolites can be unstable in plasma, and the use of a stabilizing agent like sodium fluoride may be necessary.[1][2]

Visualizations

Caption: Workflow for N-Desmethyl diltiazem-d4 analysis.

References

• 1. ijpsr.com [ijpsr.com]
• 2. ijpsr.com [ijpsr.com]
• 3. researchgate.net [researchgate.net]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. fda.gov [fda.gov]
• 7. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Analytical Method Development for Diltiazem and its Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diltiazem (B1670644) is a calcium channel blocker widely used in the treatment of hypertension, angina pectoris, and certain cardiac arrhythmias.[1][] It undergoes extensive first-pass metabolism in the liver, primarily through the cytochrome P450 (CYP) enzyme system, particularly CYP3A4.[1][3] The main metabolic pathways include deacetylation, N-demethylation, and O-demethylation, resulting in several pharmacologically active and inactive metabolites.[4] Accurate and reliable analytical methods are crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of diltiazem and its metabolites in various biological matrices and pharmaceutical formulations.

This document provides detailed application notes and protocols for the analytical method development of diltiazem and its principal metabolites, including desacetyldiltiazem (M1), N-desmethyldiltiazem (MA), and N-desmethyldesacetyldiltiazem (M2). The focus is on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods, which are commonly employed for their sensitivity, specificity, and accuracy.

Metabolic Pathway of Diltiazem

Diltiazem is extensively metabolized in the liver, leading to the formation of several metabolites. The primary metabolic transformations are deacetylation, N-demethylation, and O-demethylation.[4] Desacetyldiltiazem is an active metabolite with approximately 40% of the parent compound's activity.[]

Caption: Metabolic pathway of Diltiazem.

Quantitative Data Summary

The following tables summarize the quantitative data from various validated analytical methods for the determination of diltiazem and its metabolites.

Table 1: HPLC Method Performance

Analyte	Matrix	Linearity Range	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
Diltiazem	Serum	10 - 200 ng/mL	1.5 - 3.0	-	>90%	[5]
Desacetyldiltiazem	Serum	10 - 200 ng/mL	1.5 - 3.0	-	>90%	[5]
N-desmethyldiltiazem	Serum	10 - 200 ng/mL	1.5 - 3.0	-	>90%	[5]
N-desmethyldesacetyldiltiazem	Serum	10 - 200 ng/mL	1.5 - 3.0	-	>90%	[5]
Diltiazem HCl	Pharmaceutical Prep.	25% - 250% of 0.5% limit	40.8	266.8	-	[6]
Desacetyl Diltiazem HCl	Pharmaceutical Prep.	25% - 250% of 0.5% limit	63.3	450	-	[6]
Diltiazem	Plasma	10 - 200 ng/mL	2	-	-	[7]
Diltiazem	Bulk Drug	20 - 60 µg/mL	50	150	-	[8]

Table 2: LC-MS/MS Method Performance

Analyte	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Recovery (%)	Reference
Diltiazem	Human Plasma	0.48 - 639.9	0.48	77.4	[9]
N-desmethyldiltiazem	Human Plasma	0.24 - 320.1	0.24	76.0	[9]
O-desacetyldiltiazem	Human Plasma	0.24 - 320.7	0.24	74.5	[9]
Diltiazem	Human Plasma	1 µg/L	1 µg/L	-	[10]
Diltiazem	Human Plasma	0.93 - 250.10	0.93	-	[11]
N-desmethyl diltiazem	Human Plasma	0.24 - 64.00	0.24	-	[11]
Desacetyl diltiazem	Human Plasma	0.15 - 40.69	0.15	-	[11]

Experimental Protocols

Protocol 1: HPLC-UV Method for Diltiazem and its Metabolites in Serum

This protocol is based on a validated HPLC method for the simultaneous determination of diltiazem and three of its major metabolites in serum.[5]

1. Sample Preparation (Liquid-Liquid Extraction)

Caption: HPLC Sample Preparation Workflow.

Protocol Steps:

• Pipette 1 mL of serum into a centrifuge tube.

• Add the internal standard (Doxepin hydrochloride).[5]

• Add 1 mL of 0.1 M borate buffer (pH 9.0) and vortex.

• Add 5 mL of methyl-tert-butyl ether, vortex for 30 seconds, and centrifuge for 10 minutes.[5]

• Transfer the organic layer to a clean tube.

• Add 200 µL of 0.05 N sulfuric acid and vortex for 30 seconds.[5]

• Centrifuge for 10 minutes.

• Collect the aqueous (lower) layer and inject a portion into the HPLC system.

2. Chromatographic Conditions

• Instrument: High-Performance Liquid Chromatograph with UV detector.

• Column: Cyanopropylsilane column (e.g., 250 x 4.6 mm, 5 µm).[5]

• Mobile Phase: Acetonitrile (B52724), phosphate (B84403) buffer, and triethylamine (B128534) (pH 3.5).[5]

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV at 237 nm.[5]

• Injection Volume: 100 µL.[7]

Protocol 2: LC-MS/MS Method for Diltiazem and its Metabolites in Human Plasma

This protocol is based on a high-throughput UPLC-MS/MS method for the simultaneous quantification of diltiazem and two of its metabolites.[9]

1. Sample Preparation (Liquid-Liquid Extraction)

Caption: LC-MS/MS Sample Preparation Workflow.

Protocol Steps:

• Pipette 300 µL of human plasma into a microcentrifuge tube.[9]

• Add the internal standard.

• Add 2 mL of methyl-t-butyl ether (MTBE) and vortex for 10 minutes.[9]

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant (organic layer) to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion into the LC-MS/MS system.

2. LC-MS/MS Conditions

• Instrument: UPLC system coupled with a tandem mass spectrometer.

• Column: ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm).[9]

• Mobile Phase: Isocratic elution with 10 mM ammonium (B1175870) acetate (B1210297) buffer and acetonitrile (25:75, v/v).[9]

• Flow Rate: 0.2 mL/min.[9]

• Ionization: Electrospray Ionization (ESI) in positive mode.[9]

• Detection: Multiple Reaction Monitoring (MRM).[9]

• Run Time: Approximately 2.0 minutes.[9]

Conclusion

The analytical methods detailed in these application notes provide robust and reliable approaches for the quantification of diltiazem and its major metabolites in biological matrices and pharmaceutical preparations. The choice of method, whether HPLC-UV or LC-MS/MS, will depend on the specific requirements of the study, such as the required sensitivity, sample matrix, and available instrumentation. The provided protocols and data summaries serve as a valuable resource for researchers and scientists involved in the development and application of analytical methods for diltiazem.

References

• 1. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. pfizermedical.com [pfizermedical.com]
• 5. tandfonline.com [tandfonline.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 8. ijpsdronline.com [ijpsdronline.com]
• 9. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-performance liquid chromatography-mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijpsr.com [ijpsr.com]

Application Notes and Protocols for the Quantification of N-Desmethyl diltiazem-d4 by Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Desmethyl diltiazem (B1670644) is a primary active metabolite of diltiazem, a calcium channel blocker used in the treatment of hypertension, angina, and certain heart arrhythmias.[1][] Accurate quantification of diltiazem and its metabolites is crucial for pharmacokinetic and pharmacodynamic studies. Diltiazem is metabolized in the liver by the cytochrome P450 enzyme system, primarily through N-demethylation and deacetylation.[3][4] This document provides detailed application notes and protocols for the quantitative analysis of N-Desmethyl diltiazem using liquid chromatography-tandem mass spectrometry (LC-MS/MS), with a specific focus on the mass spectrometry parameters for its deuterated internal standard, N-Desmethyl diltiazem-d4.

I. Quantitative Mass Spectrometry Parameters

The following table summarizes the optimized mass spectrometry parameters for the detection and quantification of N-Desmethyl diltiazem and its deuterated internal standard, N-Desmethyl diltiazem-d4. These parameters are essential for setting up a sensitive and specific multiple reaction monitoring (MRM) method.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
N-Desmethyl diltiazem	401.09	150.04	30	46
N-Desmethyl diltiazem-d4	419.22	314.0	Not Specified	Not Specified
Diltiazem (Parent Drug)	415.05	178.03	22	16
Desacetyl diltiazem (Metabolite)	373.21	108.85	25	54

Data sourced from a stability-indicating assay study by Gupta et al.[5][6]

II. Experimental Protocol: Quantification of N-Desmethyl diltiazem in Human Plasma

This protocol outlines a validated method for the quantification of N-Desmethyl diltiazem in human plasma using UPLC-MS/MS.[5][6]

1. Materials and Reagents:

• N-Desmethyl diltiazem reference standard

• N-Desmethyl diltiazem-d4 (internal standard)

• Diltiazem reference standard

• Desacetyl diltiazem reference standard

• Methanol (HPLC grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Human plasma (drug-free)

2. Instrumentation:

• UPLC System (e.g., Waters ACQUITY)

• Tandem Mass Spectrometer (e.g., Waters Xevo TQ series)

• Analytical Column: Thermo Hypersil Gold column (5µm, 150 × 4.6 mm)[6]

3. Chromatographic Conditions:

• Mobile Phase: 5 mM Ammonium formate buffer (pH 3.0) and Methanol (10:90, v/v)[6]

• Flow Rate: 0.6 mL/min[6]

• Column Temperature: 40 °C[6]

• Injection Volume: 10 µL

• Run Time: 4.25 min[6]

4. Mass Spectrometer Settings:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150 °C

• Desolvation Temperature: 350 °C

• Desolvation Gas Flow: 650 L/hr

• Cone Gas Flow: 50 L/hr

• Refer to the table in Section I for specific MRM transitions, cone voltages, and collision energies.

5. Standard and Sample Preparation:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of N-Desmethyl diltiazem, diltiazem, desacetyl diltiazem, and N-Desmethyl diltiazem-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the analytes in methanol:water (70:30, v/v) to create calibration standards and quality control (QC) samples.

• Sample Extraction (Liquid-Liquid Extraction):

  • To 100 µL of plasma, add the internal standard solution.

  • Add 25 µL of 1 M NaOH.

  • Add 1 mL of ethyl acetate (B1210297) and vortex for 10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject into the LC-MS/MS system.

6. Data Analysis:

• Quantify N-Desmethyl diltiazem by calculating the peak area ratio of the analyte to the internal standard (N-Desmethyl diltiazem-d4).

• Construct a calibration curve by plotting the peak area ratios against the corresponding concentrations of the calibration standards.

• Determine the concentration of N-Desmethyl diltiazem in the plasma samples from the calibration curve. The linearity for N-desmethyl diltiazem has been established in the range of 0.24 to 64.00 ng/mL.[5][6]

III. Diltiazem Signaling Pathway and Metabolism

The following diagram illustrates the mechanism of action of diltiazem and its metabolic pathway leading to the formation of N-Desmethyl diltiazem. Diltiazem primarily acts by inhibiting the influx of calcium ions into cardiac and vascular smooth muscle cells, leading to vasodilation and a decrease in heart rate.[1][]

References

• 1. Diltiazem - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pfizermedical.com [pfizermedical.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. ijpsr.com [ijpsr.com]
• 6. ijpsr.com [ijpsr.com]

Application Note: High-Throughput Analysis of N-Desmethyl Diltiazem Using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Desmethyl diltiazem (B1670644) is a primary active metabolite of diltiazem, a widely prescribed calcium channel blocker used in the management of hypertension and angina.[1] Accurate quantification of this metabolite is crucial for pharmacokinetic studies, drug metabolism research, and clinical monitoring to understand the overall disposition and potential drug-drug interactions of diltiazem.[2] The use of a stable isotope-labeled internal standard, such as N-Desmethyl diltiazem-d4, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3] This approach ensures high accuracy and precision by compensating for variations in sample preparation and instrument response.[3] This application note provides a detailed protocol for the sensitive and robust quantification of N-Desmethyl diltiazem in human plasma using N-Desmethyl diltiazem-d4 as an internal standard.

Principle of the Method

This method utilizes a liquid-liquid extraction (LLE) procedure to isolate N-Desmethyl diltiazem and the internal standard, N-Desmethyl diltiazem-d4, from a biological matrix such as human plasma. The extracted analytes are then separated using reversed-phase ultra-performance liquid chromatography (UPLC) and detected by a tandem mass spectrometer operating in the multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix. The stable isotope-labeled internal standard co-elutes with the analyte and experiences similar ionization and matrix effects, leading to reliable and reproducible results.[3]

Quantitative Data Summary

The following tables summarize the quantitative parameters of the described LC-MS/MS method for the analysis of N-Desmethyl diltiazem.

Table 1: Mass Spectrometry Parameters [4]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
N-Desmethyl diltiazem	401.09	150.04	30	46
N-Desmethyl diltiazem-d4*	405.11	150.04	30	46

Note: The MRM transition for N-Desmethyl diltiazem-d4 is predicted based on the fragmentation of the unlabeled compound and a +4 Da shift in the precursor ion due to the deuterium (B1214612) labels.

Table 2: Method Validation Parameters [4]

Parameter	N-Desmethyl diltiazem
Linearity Range	0.24 - 64.00 ng/mL
Lower Limit of Quantification (LLOQ)	0.24 ng/mL
Recovery (Low QC)	76.6%
Recovery (Medium QC)	69.4%
Recovery (High QC)	71.9%
Inter-day Precision (CV%)	< 15%
Inter-day Accuracy (%)	85-115%

Experimental Protocols

Materials and Reagents

• N-Desmethyl diltiazem hydrochloride (Reference Standard)

• N-Desmethyl diltiazem-d4 hydrochloride (Internal Standard)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• Human plasma (drug-free)

• Deionized water

Preparation of Stock and Working Solutions

• N-Desmethyl diltiazem Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Desmethyl diltiazem hydrochloride in methanol to obtain a final concentration of 1 mg/mL.

• N-Desmethyl diltiazem-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Desmethyl diltiazem-d4 hydrochloride in methanol to obtain a final concentration of 1 mg/mL.

• Working Solutions: Prepare working solutions for calibration standards and quality controls (QCs) by serial dilution of the stock solution with a methanol/water (70:30, v/v) mixture. The IS working solution should be prepared at a suitable concentration (e.g., 2000 ng/mL) in the same diluent.[4]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 0.5 mL of human plasma into a clean glass tube.

• Add 50 µL of the N-Desmethyl diltiazem-d4 internal standard working solution.[4]

• Vortex the mixture for 60 seconds.[4]

• Add 2.5 mL of methyl tert-butyl ether (MTBE) to the tube.[4]

• Vortex the mixture for 10 minutes.[4]

• Centrifuge the sample at 4000 rpm for 5 minutes.[4]

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and transfer the solution to an autosampler vial for injection.

LC-MS/MS Conditions

Table 3: Chromatographic Conditions [4]

Parameter	Condition
LC System	Waters Acquity UPLC or equivalent
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase	A: 5 mM Ammonium Formate (pH 3.0) in waterB: Methanol
Gradient	Isocratic: 10% A, 90% B
Flow Rate	0.6 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Run Time	4.25 minutes

Table 4: Mass Spectrometer Settings (example) [4][5]

Parameter	Setting
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Desolvation Gas Flow	600 L/hr
Cone Gas Flow	50 L/hr

Visualizations

Caption: Experimental workflow for N-Desmethyl diltiazem quantification.

Caption: Simplified metabolic pathway of Diltiazem.[6]

Caption: Principle of stable isotope-labeled internal standard.

References

• 1. N-Desmethyl Diltiazem D4 Hydrochloride | CAS No- Freebase115992-91-1 | Simson Pharma Limited [simsonpharma.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. ijpsr.com [ijpsr.com]
• 5. Analytical Characterization of two new related impurities of Diltiazem by High Resolution Mass spectrometry and NMR techniques096 – Oriental Journal of Chemistry [orientjchem.org]
• 6. Multi-step Preparation Technique to Recover Multiple Metabolite Compound Classes for In-depth and Informative Metabolomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

N-Desmethyl diltiazem-d4 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information on the stability and storage of N-Desmethyl diltiazem-d4. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

1. What are the recommended storage conditions for solid N-Desmethyl diltiazem-d4 hydrochloride?

For long-term storage of the neat compound, it is recommended to store N-Desmethyl diltiazem-d4 hydrochloride at -20°C.[1] For short-term storage, some suppliers suggest room temperature, but refrigerated conditions (2-8°C) are also mentioned.[2] To ensure the integrity of the compound, storing it at -20°C is the most prudent approach.

2. How should I prepare and store stock solutions of N-Desmethyl diltiazem-d4?

Stock solutions of N-Desmethyl diltiazem-d4 should be prepared in a high-purity solvent such as methanol (B129727), acetonitrile (B52724), or dimethyl sulfoxide (B87167) (DMSO). It is crucial to use calibrated equipment to ensure accurate concentrations.

3. What is the stability of N-Desmethyl diltiazem-d4 in biological matrices like plasma?

Direct stability studies on N-Desmethyl diltiazem-d4 in plasma are not extensively published. However, research on its non-deuterated counterpart, N-desmethyl diltiazem (B1670644), indicates significant instability in whole blood and plasma at room temperature. A considerable loss of the compound can occur within an hour at room temperature.

For optimal stability in plasma, samples should be kept on ice and processed as quickly as possible. For long-term storage, plasma samples should be frozen at -70°C or -80°C. Studies have shown that while samples may be stable for up to 8 weeks at -20°C, significant degradation occurs after 12 weeks.[5] Storage at -70°C or colder is therefore highly recommended to ensure sample integrity.

4. What are the known degradation products of N-Desmethyl diltiazem-d4?

The primary degradation pathway for N-desmethyl diltiazem is deacetylation, resulting in the formation of deacetyl N-desmethyl-diltiazem (M2).[5] Another potential impurity that can form during manufacturing or storage is N-Nitroso-N-Desmethyl Diltiazem.

Stability Data Summary

The following tables summarize the available stability data for N-desmethyl diltiazem (non-deuterated) in biological matrices. This information can serve as a valuable guide for handling samples containing N-Desmethyl diltiazem-d4.

Table 1: Stability of N-desmethyl diltiazem in Whole Blood

Storage Condition	Duration	Analyte Loss	Recommendation
Room Temperature	1 hour	~24%	Process immediately or store on ice.
On Ice	1 hour	No significant loss	Suitable for short-term handling.

Table 2: Stability of N-desmethyl diltiazem in Plasma

Storage Temperature	Duration	Stability	Recommendation
Room Temperature	4 hours	~13% loss	Keep on ice during processing.
-20°C	Up to 8 weeks	Stable	Suitable for short- to mid-term storage.
-20°C	12 weeks	Significant degradation	Not recommended for long-term storage.
-70°C / -80°C	Up to 5 weeks (and likely longer)	Stable	Recommended for long-term storage.

Experimental Protocols

Protocol for Assessing Stock Solution Stability

This protocol outlines a general procedure for determining the stability of N-Desmethyl diltiazem-d4 stock solutions.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of N-Desmethyl diltiazem-d4 hydrochloride.

  • Dissolve the compound in a known volume of high-purity solvent (e.g., methanol, acetonitrile, or DMSO) to achieve the desired concentration.

  • Prepare multiple aliquots in tightly sealed, light-protected vials.

• Storage Conditions:

  • Store the aliquots under various conditions to be tested (e.g., room temperature, 4°C, -20°C, -80°C).

  • Include a set of samples for a time-zero analysis.

• Analysis:

  • At specified time points (e.g., 0, 24 hours, 1 week, 1 month, 3 months), retrieve an aliquot from each storage condition.

  • Analyze the samples using a validated stability-indicating analytical method, such as LC-MS/MS.

  • Compare the concentration of the stored samples to the time-zero samples to determine the percentage of degradation.

• Data Evaluation:

  • The stock solution is considered stable under a specific condition if the measured concentration remains within a predefined acceptance range (e.g., ±10%) of the initial concentration.

Visualizations

Workflow for assessing stock solution stability.

Potential degradation pathways.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Inconsistent internal standard response between samples.	Degradation of N-Desmethyl diltiazem-d4 in the analytical matrix.	- Ensure plasma/blood samples are kept on ice during processing and stored at -70°C or colder. - Perform a stability test of the internal standard in the matrix under the experimental conditions.
Pipetting or dilution errors.	- Verify the calibration of all pipettes. - Prepare fresh dilutions of stock and working solutions.
Precipitation of the internal standard in the stock solution.	- Visually inspect the stock solution for any particulates. - Gently warm and vortex the solution before use. - Consider using a different solvent for the stock solution.
Appearance of unexpected peaks in the chromatogram.	Degradation of N-Desmethyl diltiazem-d4.	- Review the storage conditions of both the solid compound and the stock solutions. - Prepare fresh stock solutions. - If degradation is suspected, confirm the identity of the degradation products by mass spectrometry.
Contamination of the analytical system.	- Run a blank solvent injection to check for system contamination. - Clean the injection port and column as per the manufacturer's instructions.
Loss of signal intensity over a sequence of injections.	Adsorption of the analyte to vials or tubing.	- Use silanized glassware or polypropylene (B1209903) vials. - Prime the analytical system with a few injections of a standard solution before running the sample sequence.
Instability of the prepared samples at autosampler temperature.	- Evaluate the stability of the processed samples at the autosampler temperature over the expected run time. - If unstable, consider using a cooled autosampler or reducing the batch size.

References

• 1. impactfactor.org [impactfactor.org]
• 2. pharmtech.com [pharmtech.com]
• 3. Validated gradient stability indicating HPLC method for determining Diltiazem Hydrochloride and related substances in bulk drug and novel tablet formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. e-b-f.eu [e-b-f.eu]

Technical Support Center: N-Desmethyl diltiazem-d4

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of N-Desmethyl diltiazem-d4, a deuterated internal standard critical for accurate bioanalytical studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for N-Desmethyl diltiazem-d4?

A1: N-Desmethyl diltiazem-d4 is susceptible to the same primary degradation pathways as diltiazem (B1670644) and its non-deuterated metabolites. These include:

• Hydrolysis: The ester linkage is prone to hydrolysis, especially in alkaline or strongly acidic conditions, forming deacetyl N-desmethyl-diltiazem-d4.[1][2] This is a major degradation pathway.[1]

• Oxidation: The sulfur atom within the benzothiazepine (B8601423) ring can be oxidized, leading to the formation of N-Desmethyl diltiazem-d4 S-oxide.[3][4]

• Photodegradation: Exposure to light, particularly UVA and UVB radiation, can induce degradation, with diltiazem-S-oxide being a known photoproduct.[3][4]

Q2: What are the ideal storage conditions for N-Desmethyl diltiazem-d4 stock solutions?

A2: Proper storage is crucial to maintain the chemical and isotopic integrity of the standard.[5] General recommendations include storing the compound in a tightly sealed vial at low temperatures, such as -20°C for long-term storage, and protecting it from light.[6] For solutions, high-purity aprotic solvents like methanol (B129727) or acetonitrile (B52724) are recommended to prevent deuterium-hydrogen exchange.[6]

Q3: My internal standard signal is inconsistent or decreasing during my sample analysis sequence. What are the likely causes?

A3: Signal loss or variability can stem from several factors during sample preparation and analysis:

• pH of the Matrix: Extreme pH in your biological matrix (e.g., plasma, urine) or processing reagents can accelerate hydrolysis. Diltiazem is most stable in a pH range of 3-6.[2]

• Temperature Effects: Elevated temperatures during sample processing steps like evaporation or incubation can increase the rate of degradation.

• Autosampler Conditions: If the autosampler is not refrigerated, samples waiting for injection can degrade over the course of a long analytical run.

• Light Exposure: Prolonged exposure of samples to ambient or UV light on the benchtop or in the autosampler can lead to photodegradation.[5][7]

Q4: Can my LC-MS/MS analytical method contribute to the degradation of the standard?

A4: Yes, on-instrument issues can cause degradation. Consider the following:

• Mobile Phase pH: An inappropriate mobile phase pH can cause on-column hydrolysis.

• In-Source Degradation: High temperatures or energetic conditions within the mass spectrometer's ion source can sometimes cause fragmentation or degradation of thermally labile compounds.

Q5: I suspect my standard has degraded. What are the primary degradation products I should screen for?

A5: The most common degradation products to monitor for are the hydrolyzed and oxidized forms. Known degradation products of diltiazem and its metabolites include desacetyldiltiazem and diltiazem-S-oxide.[3][4][8] You can look for the corresponding masses of these products in your LC-MS/MS data to confirm degradation.

Troubleshooting Guide

This guide addresses specific issues you may encounter.

Observed Problem	Potential Cause	Recommended Action
Gradual, consistent decrease in IS signal over a long analytical run.	Autosampler Instability: The internal standard is degrading in the prepared samples while sitting in the autosampler tray.	Ensure the autosampler is temperature-controlled (typically set to 4-10°C). If not possible, shorten the analytical run or prepare smaller batches of samples.
High variability in IS signal between seemingly identical samples.	Inconsistent Sample Processing: Variations in incubation time, temperature, or pH during extraction are affecting the standard's stability differently in each sample.	Standardize all sample preparation steps. Use an automated liquid handler if possible. Ensure pH is controlled and consistent across all samples.
Low or no IS signal in all samples, including QC and calibration standards.	Stock Solution Degradation: The primary stock or working solution of the internal standard has degraded.	Prepare a fresh stock solution from the original solid material.[5] Re-verify its concentration and purity. Always store stock solutions under recommended conditions (see Table 2).
Appearance of unexpected peaks in the chromatogram correlating with a loss of IS.	Chemical Degradation: The internal standard is breaking down into other products (e.g., hydrolyzed or oxidized forms).	Analyze for expected degradation products. Review sample preparation and storage procedures to identify the source of degradation (e.g., pH, light, temperature).[9]
Isotopic profile appears distorted or shows lower mass isotopologues.	Deuterium-Hydrogen (H/D) Exchange: Protic solvents (especially acidic or basic aqueous solutions) or moisture are causing the deuterium (B1214612) labels to exchange with hydrogen.	Use high-purity aprotic solvents for reconstitution.[6] Ensure all glassware is thoroughly dried before use. Store solutions in tightly sealed vials to prevent moisture absorption.[6]

Recommended Storage and Handling Conditions

Parameter	Condition	Rationale
Temperature (Solid)	-20°C or below	Minimizes thermal degradation for long-term stability.[6]
Temperature (Solution)	2-8°C (Short-term) / -20°C (Long-term)	Reduces the rate of solvent-mediated degradation.[5][6]
Light Exposure	Store in amber vials or in the dark	Prevents photodegradation.[5] Diltiazem is known to be sensitive to UV light.[10][11]
Atmosphere	Store under inert gas (Argon/Nitrogen)	Prevents oxidation of the sulfur atom.[5]
pH (Aqueous solutions)	Maintain pH between 3 and 6	Diltiazem shows optimal stability in this pH range, minimizing acid/base-catalyzed hydrolysis.[2]
Recommended Solvents	Methanol, Acetonitrile (High Purity)	Aprotic solvents prevent deuterium-hydrogen exchange and are suitable for most analytical techniques.[6]

Experimental Protocols

Protocol: Short-Term Stability Assessment in a Biological Matrix

This protocol allows you to evaluate the stability of N-Desmethyl diltiazem-d4 in your specific experimental conditions.

• Prepare Samples: Spike a pooled batch of the biological matrix (e.g., human plasma) with N-Desmethyl diltiazem-d4 at a concentration typical for your analytical runs (e.g., 50 ng/mL).

• Establish Baseline (T=0): Immediately process a subset of these samples (n=3) according to your standard extraction protocol and analyze them. This will serve as your baseline reference.

• Incubate Samples: Store the remaining spiked matrix samples under conditions that mimic your experimental workflow. For example:

  • Benchtop Stability: Leave at room temperature (~25°C) under ambient light for 4 hours.

  • Autosampler Stability: Store in the autosampler at its set temperature (e.g., 10°C) for 24 hours.

  • Freeze-Thaw Stability: Freeze the samples at -80°C, then thaw unassisted at room temperature. Repeat for three cycles.

• Process and Analyze: After the specified incubation period, process each set of samples (n=3 for each condition) using your standard extraction protocol.

• Analyze Data: Compare the mean peak area of the internal standard from each stability condition to the mean peak area of the baseline (T=0) samples. A deviation of >15% typically indicates instability.

Visualizations

Caption: Primary degradation pathways for N-Desmethyl diltiazem-d4.

Caption: Troubleshooting workflow for internal standard (IS) signal issues.

References

• 1. impactfactor.org [impactfactor.org]
• 2. researchgate.net [researchgate.net]
• 3. Photostability and phototoxicity studies on diltiazem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 10. cdn.mdedge.com [cdn.mdedge.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: N-Desmethyl Diltiazem-d4 Analysis

Welcome to the technical support center for N-Desmethyl diltiazem-d4 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues observed during the analysis of N-Desmethyl diltiazem-d4 with LC-MS/MS?

The most frequently encountered challenges when using N-Desmethyl diltiazem-d4 as an internal standard (IS) in LC-MS/MS analysis include:

• Isotopic Exchange: The deuterium (B1214612) labels on the internal standard may exchange with protons from the solvent or sample matrix.[1][2]

• Chromatographic Shift: A difference in retention time between N-Desmethyl diltiazem-d4 and the non-deuterated analyte is common.[1][2]

• Differential Matrix Effects: The analyte and the internal standard can be affected differently by ion suppression or enhancement from the biological matrix.[1][3]

• Analyte and IS Stability: Diltiazem (B1670644) and its metabolites, including N-desmethyl diltiazem, can be unstable in plasma, degrading to their deacetylated forms.[4]

• Purity of the Internal Standard: The presence of unlabeled N-Desmethyl diltiazem in the deuterated standard can lead to inaccurate quantification.[1]

• Cross-Talk between MRM Transitions: Overlap in fragmentation patterns between the analyte and the internal standard can cause interference.[2]

Troubleshooting Guides

Issue 1: Inconsistent or Inaccurate Quantitative Results

Q2: My quantitative results are inconsistent. What are the likely causes and how can I troubleshoot this?

Inaccurate or inconsistent results when using N-Desmethyl diltiazem-d4 as an internal standard can stem from several factors. The most common culprits are a lack of co-elution, isotopic exchange, or the presence of impurities in the standard.[3]

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard. Deuterated compounds often have slightly shorter retention times in reversed-phase chromatography.[3] If they are not co-eluting, they may be subject to different matrix effects, which compromises accuracy.[3]

  • Solution: Modify your chromatographic conditions. Adjusting the mobile phase composition, gradient, or temperature may help improve co-elution.[1]

• Check for Isotopic Exchange: Isotopic exchange, or back-exchange, can occur when deuterium atoms on the internal standard are replaced by protons from the solvent or sample matrix.[1] This is more likely if the deuterium atoms are on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon adjacent to a carbonyl group.[1] Acidic or basic conditions can catalyze this exchange.[2]

  • Solution: Evaluate the pH of your mobile phase and sample solutions. Prepare stock and working solutions in a neutral solvent. If exchange is suspected, perform a stability check by incubating the internal standard in the matrix or mobile phase and monitoring for a decrease in the deuterated signal and an increase in the unlabeled signal.

• Assess Internal Standard Purity: The deuterated standard may contain a small amount of the non-deuterated analyte as an impurity from its synthesis.[2] This can lead to an overestimation of the analyte's concentration, especially at the lower limit of quantification (LLOQ).

  • Solution: Analyze a blank matrix sample spiked only with the internal standard at the working concentration. The response for the unlabeled analyte should be less than 20% of the LLOQ response for the analyte.[1]

Issue 2: Poor Peak Shape and Chromatography

Q3: I am observing poor peak shape (e.g., tailing) for diltiazem and its metabolites. How can I improve this?

Poor peak shape can be a result of secondary interactions with the stationary phase or issues with the mobile phase.

Troubleshooting Steps:

• Mobile Phase Optimization: The pH of the mobile phase is critical. For basic compounds like diltiazem and its metabolites, using a slightly acidic mobile phase can improve peak shape by ensuring the analytes are in their protonated form.[5]

  • Example Protocol: A mobile phase consisting of a mixture of ammonium (B1175870) formate (B1220265) (5 mM; pH 3.0) and methanol (B129727) (10:90, v/v) has been shown to achieve good resolution and symmetric peak shapes for diltiazem and its metabolites.[6]

• Column Selection: Ensure you are using an appropriate column. A C18 column is commonly used for the analysis of diltiazem and its metabolites.[7][8]

• Flow Rate Adjustment: Optimizing the flow rate can also improve peak shape and resolution. A flow rate of 0.6 mL/min has been used successfully.[6]

Issue 3: Analyte and Internal Standard Stability

Q4: I suspect that N-Desmethyl diltiazem is unstable in my plasma samples. How can I address this?

Diltiazem and its major metabolite, N-desmethyl diltiazem, are known to be unstable and can readily decompose to deacetyl-diltiazem and deacetyl N-desmethyl-diltiazem, respectively.[4]

Troubleshooting Steps:

• Storage Conditions: Plasma samples should be stored at -70°C to improve stability.[4] It is recommended to analyze plasma samples within 8 weeks of storage at -20°C.[4]

• Use of Stabilizers: The addition of a stabilizer to plasma samples can limit degradation.

  • Example Protocol: Buffering plasma samples with 1% of 0.1 M NaF solution has been shown to limit the degradation of diltiazem to desacetyl diltiazem during long-term storage at -70°C.[6]

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles. Studies have shown that the analytes are stable in human plasma for at least five freeze-thaw cycles when stored below -70°C.[6]

Quantitative Data Summary

Table 1: Example LC-MS/MS Parameters for Diltiazem and Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Diltiazem	415.05	178.03
N-Desmethyl diltiazem	401.09	150.04
Desacetyl diltiazem	373.21	108.85
Diltiazem-d4 (IS)	419.22	314.0
Source: Adapted from Gupta and Chaurasiya, 2020.[6]

Table 2: Recovery of Diltiazem and Metabolites from Spiked Plasma

Analyte	Low QC (%)	Medium QC (%)	High QC (%)
Diltiazem	82.9	75.4	76.7
N-Desmethyl diltiazem	76.6	69.4	71.9
Desacetyl diltiazem	72.9	66.9	92.4
Diltiazem-d4 (IS)	-	80.5	-
Source: Adapted from Gupta and Chaurasiya, 2020.[6]

Experimental Protocols

Protocol 1: Assessment of Internal Standard Purity

• Prepare a Blank Sample: Use a matrix sample (e.g., plasma) that is free of the analyte.

• Spike with Internal Standard: Add N-Desmethyl diltiazem-d4 at the same concentration used in your analytical method.

• Analyze the Sample: Run the sample on the LC-MS/MS system and monitor the mass transition for the unlabeled N-Desmethyl diltiazem.

• Evaluate the Response: The peak area of the unlabeled analyte should be less than 20% of the peak area of the Lower Limit of Quantification (LLOQ) standard.[1] A higher response suggests significant contamination of the internal standard.[1]

Protocol 2: Evaluation of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A: Analyte and internal standard in a neat solution (e.g., mobile phase).

  • Set B: Blank matrix extract spiked with the analyte and internal standard at the same concentrations as Set A.

  • Set C: Matrix samples spiked with the analyte and internal standard before extraction.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • The variability of the IS-Normalized MF across different lots of matrix should be within an acceptable range (e.g., <15% CV).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. ijpsr.com [ijpsr.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing LC-MS/MS Methods for N-Desmethyl diltiazem-d4

Welcome to the Technical Support Center for the LC-MS/MS analysis of N-Desmethyl diltiazem-d4. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for method optimization and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the expected MRM transitions for N-Desmethyl diltiazem-d4?

A1: The exact MRM (Multiple Reaction Monitoring) transitions for N-Desmethyl diltiazem-d4 are not commonly published as they depend on the specific instrumentation and collision energies used. However, they can be readily determined. The precursor ion ([M+H]⁺) will be the molecular weight of N-Desmethyl diltiazem (B1670644) (400.1 g/mol ) plus the four deuterium (B1214612) atoms, resulting in an m/z of approximately 405.1.

To determine the optimal product ions and collision energy, a standard solution of N-Desmethyl diltiazem-d4 should be infused directly into the mass spectrometer. A product ion scan of the precursor m/z 405.1 will reveal the most stable and abundant fragment ions, which can then be used to build the MRM method. One published transition for the non-deuterated N-Desmethyl diltiazem is m/z 401.09 → 150.04[1][2]; it is likely that a stable, analogous fragment will be observed for the deuterated version.

Q2: My deuterated internal standard (N-Desmethyl diltiazem-d4) is eluting at a different retention time than the non-deuterated analyte. Is this normal?

A2: Yes, this is a well-documented phenomenon known as the "isotope effect". The substitution of hydrogen with the heavier deuterium isotope can alter the physicochemical properties of the molecule, such as its lipophilicity. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts. While often minor, this can be problematic if the analyte and internal standard elute in a region of variable matrix effects.

Q3: Can N-Desmethyl diltiazem-d4 fully compensate for matrix effects?

A3: Ideally, a stable isotope-labeled (SIL) internal standard co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, providing accurate correction. However, if the isotope effect causes a chromatographic separation between the analyte and the deuterated internal standard, they may be affected by different matrix components, leading to differential matrix effects and potentially compromising quantitative accuracy.

Q4: What are common causes of isotopic cross-contamination or "crosstalk" with a d4-labeled standard?

A4: Isotopic cross-contamination, or crosstalk, can occur from two main sources. First, the natural isotopic abundance of heavy isotopes (like ¹³C) in the non-deuterated analyte can contribute to the signal at the mass of the internal standard. Second, the deuterated internal standard may contain a small percentage of non-deuterated or partially deuterated molecules as an impurity from its synthesis. This can cause the internal standard to contribute to the analyte's signal. This is a critical parameter to assess during method validation.[3][4][5]

Q5: Is N-Desmethyl diltiazem known to be unstable in plasma samples?

A5: Yes, studies have shown that N-desmethyl diltiazem can be unstable in plasma stored at room temperature.[6] One study noted a significant decrease in concentration when whole blood was kept at room temperature for just one hour before centrifugation.[6] Another study reported over 30% degradation after four weeks of storage at -20°C.[7] To ensure accurate quantification, it is critical to process blood samples quickly (e.g., immediate centrifugation or storage on ice) and store plasma at -70°C or -80°C until analysis.[6][8] The addition of a stabilizer like sodium fluoride (B91410) (NaF) to plasma samples has also been shown to limit degradation.[1][2]

Troubleshooting Guides

This section addresses specific issues that may arise during your LC-MS/MS analysis.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Action
Column Contamination	Back-flush the column (if permitted by the manufacturer). If the problem persists, replace the column.
Injection Solvent Issues	Ensure the injection solvent is of similar or weaker strength than the initial mobile phase.
Column Void	A void at the head of the column can cause peak splitting. This is often due to high pH mobile phases dissolving the silica. Replace the column.
Secondary Interactions	Analyte interaction with active sites on the stationary phase can cause tailing. Try a different column chemistry or adjust mobile phase pH or additives.

Issue 2: Low Signal Intensity or Sensitivity

Potential Cause	Troubleshooting Action
Ion Suppression (Matrix Effect)	Improve sample cleanup (e.g., switch from protein precipitation to LLE or SPE). Adjust chromatography to move the analyte peak away from areas of high matrix interference.
Suboptimal MS Parameters	Infuse the N-Desmethyl diltiazem-d4 standard directly into the MS to optimize source parameters (e.g., gas flows, temperatures) and MRM parameters (collision energy, cone voltage).
Analyte Degradation	Ensure proper sample handling and storage conditions as noted in the FAQ. Keep samples on ice and analyze them promptly after preparation.[6][7]
Incorrect Mobile Phase pH	N-Desmethyl diltiazem is a basic compound. Ensure the mobile phase pH is at least 2 units below its pKa for efficient positive ionization.

Issue 3: High Variability in Internal Standard Response

Potential Cause	Troubleshooting Action
Inconsistent Sample Preparation	Ensure precise and consistent pipetting of the internal standard into all samples, standards, and QCs. Add the IS early in the process to account for extraction variability.
Differential Matrix Effects	As described above, if the IS and analyte separate chromatographically, they may experience different levels of ion suppression. Modify chromatographic conditions to achieve co-elution if possible.
IS Instability	Verify the stability of the N-Desmethyl diltiazem-d4 stock and working solutions. Deuterium exchange can occur under certain pH and temperature conditions.

Experimental Protocols

Protocol 1: Determining Optimal MRM Transitions for N-Desmethyl diltiazem-d4

• Prepare a Standard Solution: Prepare a ~1 µg/mL solution of N-Desmethyl diltiazem-d4 in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Direct Infusion: Infuse the solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

• Find the Precursor Ion: In positive ESI mode, perform a full scan or precursor ion scan to locate the [M+H]⁺ ion. For N-Desmethyl diltiazem-d4, this should be at approximately m/z 405.1. Optimize source parameters (capillary voltage, gas flows, temperature) to maximize the signal of this ion.

• Perform a Product Ion Scan: Select m/z 405.1 as the precursor ion and perform a product ion scan. This will fragment the molecule and show the resulting product ions.

• Select Product Ions: Identify 2-3 of the most abundant and stable product ions. These will be your product ions for the MRM transitions.

• Optimize Collision Energy: For each precursor → product ion transition, perform a collision energy ramp to determine the voltage that produces the maximum product ion intensity. This is your optimal collision energy.

• Build the MRM Method: Create an acquisition method using the optimized MRM transitions (e.g., 405.1 → Product Ion 1, 405.1 → Product Ion 2) and their corresponding optimal collision energies and cone/declustering potentials.

Protocol 2: Sample Preparation via Protein Precipitation (PPT)

• Pipette Plasma: To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, standard, or QC.

• Spike Internal Standard: Add 25 µL of N-Desmethyl diltiazem-d4 working solution (at a concentration to achieve a robust signal). Vortex briefly.

• Precipitate Proteins: Add 300 µL of ice-cold acetonitrile.

• Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge: Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Transfer Supernatant: Carefully transfer the supernatant to a clean tube or a well in a 96-well plate.

• Evaporate (Optional): Evaporate the supernatant to dryness under a stream of nitrogen at ~40°C. Reconstitute in 100 µL of the initial mobile phase. This step can improve peak shape and sensitivity.

• Inject: Inject the sample into the LC-MS/MS system.

Data Summary Tables

Table 1: Example LC-MS/MS Parameters for Diltiazem and Metabolites from Literature

Parameter	Method 1[9][10]	Method 2[1][2]
LC Column	ACQUITY UPLC BEH C18 (100 x 2.1 mm, 1.7 µm)	Thermo Hypersil Gold C18 (150 x 4.6 mm, 5 µm)
Mobile Phase A	10 mM Ammonium Acetate	5 mM Ammonium Formate (pH 3.0)
Mobile Phase B	Acetonitrile	Methanol
Elution Mode	Isocratic (25:75 A:B)	Isocratic (10:90 A:B)
Flow Rate	0.2 mL/min	0.6 mL/min
Run Time	2.0 min	4.25 min
Ionization Mode	ESI Positive	ESI Positive
MRM: N-Desmethyl Diltiazem	Not Specified	401.09 → 150.04
MRM: Diltiazem-d4 (IS)	Not Applicable	419.22 → 314.0

Note: These parameters are starting points. Optimization is required for your specific instrument and N-Desmethyl diltiazem-d4.

Visualizations

Caption: General experimental workflow for LC-MS/MS analysis.

Caption: A logical troubleshooting workflow for common LC-MS/MS issues.

Caption: Relationship between analyte, IS, and matrix effects.

References

• 1. ijpsr.com [ijpsr.com]
• 2. ijpsr.com [ijpsr.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Reliable procedures to evaluate and repair crosstalk for bioanalytical MS/MS assays [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Stability of diltiazem and its metabolites in human blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-performance liquid chromatographic determination of diltiazem and four of its metabolites in plasma: evaluation of their stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects in N-Desmethyl diltiazem-d4 Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the quantification of N-Desmethyl diltiazem-d4 using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the quantification of N-Desmethyl diltiazem-d4?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as N-Desmethyl diltiazem (B1670644), and its internal standard (IS), N-Desmethyl diltiazem-d4, due to co-eluting components from the sample matrix.[1][2] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal).[2] This is a significant concern because it can lead to inaccurate and imprecise quantification, potentially compromising the reliability of study results.[3][4] In complex biological matrices like plasma or urine, endogenous substances such as phospholipids, salts, and proteins are common causes of matrix effects.[2]

Q2: I am using a stable isotope-labeled internal standard (N-Desmethyl diltiazem-d4). Shouldn't this compensate for matrix effects?

A2: Yes, a stable isotope-labeled internal standard (SIL-IS) like N-Desmethyl diltiazem-d4 is the preferred method to compensate for matrix effects.[5][6] Since the SIL-IS is chemically and physically very similar to the analyte, it is expected to co-elute and experience the same degree of ion suppression or enhancement.[7] This allows for accurate quantification based on the analyte-to-IS ratio. However, severe matrix effects can suppress the signal of both the analyte and the IS to a point where they are below the lower limit of quantification (LLOQ).[8] Additionally, if the matrix effect is highly variable between different samples, it may not be uniformly compensated for, leading to inconsistent results.[9]

Q3: My analyte/internal standard ratio is inconsistent across different samples. What could be the cause?

A3: Inconsistent analyte-to-internal standard ratios suggest that the matrix effect is variable and not being effectively corrected by N-Desmethyl diltiazem-d4.[9] This variability can arise from differences in the biological matrix composition between subjects or samples, or inconsistencies in the sample preparation process.[9] Even with a SIL-IS, significant variations in the concentration of interfering substances can lead to differential ion suppression between the analyte and the internal standard.

Q4: I am observing low signal intensity for both N-Desmethyl diltiazem and N-Desmethyl diltiazem-d4. What is the likely cause?

A4: A concurrent low signal for both the analyte and the internal standard strongly indicates significant ion suppression.[9] This is often due to a high concentration of co-eluting matrix components.[1] Inadequate sample cleanup is a primary reason for the presence of these interfering substances.[9]

Troubleshooting Guides

Issue 1: Poor Sensitivity and Low Signal Intensity

If you are experiencing low signal intensity for N-Desmethyl diltiazem and its d4-labeled internal standard, it is likely due to ion suppression.

Troubleshooting Steps:

• Optimize Sample Preparation: The goal is to remove interfering matrix components.[10]

  • Protein Precipitation (PPT): While simple, it may not be sufficient to remove all matrix interferences.[11]

  • Liquid-Liquid Extraction (LLE): Can be effective at removing salts and phospholipids.[7] A method for diltiazem and its metabolites has been developed using methyl-t-butyl ether for LLE.[12][13]

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and is effective at removing phospholipids, which are a major source of matrix effects.[14]

• Modify Chromatographic Conditions:

  • Adjust Gradient: A shallower gradient can improve the separation between N-Desmethyl diltiazem and interfering peaks.[8]

  • Change Column Chemistry: Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) to alter the selectivity of the separation and move the analyte peak away from regions of ion suppression.[10]

• Adjust Mass Spectrometry Parameters:

  • Optimize Source Parameters: Fine-tuning gas flows, temperatures, and spray voltage can sometimes improve ionization and reduce the impact of co-eluting species.[8]

  • Consider a Different Ionization Technique: Atmospheric pressure chemical ionization (APCI) can be less susceptible to matrix effects than electrospray ionization (ESI).[2]

Issue 2: Inconsistent and Irreproducible Results

Inconsistent results across a batch of samples, even with a SIL-IS, point towards variable matrix effects.

Troubleshooting Steps:

• Evaluate Matrix Lot Variability: Assess the matrix effect across at least six different lots of the biological matrix to understand the inter-subject variability.

• Matrix-Matched Calibrators: Prepare your calibration standards and quality control samples in the same biological matrix as your study samples to normalize the matrix effect.[10]

• Method of Standard Addition: For particularly complex or variable matrices, this method can provide more accurate quantification. It involves adding known amounts of the analyte to aliquots of the actual sample.[15]

Data Presentation

The following tables present illustrative data on the impact of different sample preparation methods on the matrix effect for N-Desmethyl diltiazem quantification. A matrix factor of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

Table 1: Matrix Effect Assessment by Sample Preparation Technique

Sample Preparation Method	Analyte Peak Area (in Matrix)	Analyte Peak Area (in Neat Solution)	Matrix Factor (Analyte)	IS Peak Area (in Matrix)	IS Peak Area (in Neat Solution)	Matrix Factor (IS)	IS-Normalized Matrix Factor
Protein Precipitation	18,750	35,000	0.54	19,500	36,000	0.54	1.00
Liquid-Liquid Extraction	28,900	35,000	0.83	29,880	36,000	0.83	1.00
Solid-Phase Extraction	33,250	35,000	0.95	34,200	36,000	0.95	1.00

This table demonstrates that while the SIL-IS can compensate for the matrix effect (IS-Normalized Matrix Factor ≈ 1), more rigorous sample preparation techniques like SPE can significantly reduce the underlying ion suppression, leading to higher signal intensity and improved sensitivity.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

This method quantifies the magnitude of the matrix effect.[2][16]

Objective: To determine the matrix factor by comparing the response of an analyte in a post-spiked matrix extract to its response in a neat solution.

Methodology:

• Prepare Blank Matrix Extract: Extract at least six different lots of blank biological matrix using your established sample preparation method.

• Prepare Neat Standard Solutions: Prepare solutions of N-Desmethyl diltiazem and N-Desmethyl diltiazem-d4 in the final reconstitution solvent at low and high concentrations.

• Prepare Post-Spiked Matrix Samples: Spike the blank matrix extracts from step 1 with the standard solutions from step 2 to achieve the same final concentrations.

• Analysis: Analyze both the neat standard solutions and the post-spiked matrix samples via LC-MS/MS.

• Calculation:

  • Matrix Factor (MF): Calculate the MF for both the analyte and the IS at each concentration level for each lot.

    • MF = (Peak Area in Post-Spiked Matrix) / (Peak Area in Neat Solution)

  • IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of IS)

Protocol 2: Qualitative Assessment of Matrix Effect (Post-Column Infusion)

This experiment helps to identify the regions in the chromatogram where ion suppression or enhancement occurs.[5][10]

Objective: To visualize the effect of the matrix on the analyte signal throughout the chromatographic run.

Methodology:

• System Setup:

  • Infuse a standard solution of N-Desmethyl diltiazem at a constant flow rate (e.g., 10 µL/min) into the mobile phase stream after the analytical column but before the mass spectrometer ion source, using a T-fitting.

• Data Acquisition:

  • Begin acquiring data on the mass spectrometer, monitoring the characteristic mass transition for N-Desmethyl diltiazem. A stable baseline signal should be observed.

• Injection:

  • Inject a blank, extracted matrix sample onto the LC column and run your standard chromatographic gradient.

• Interpretation:

  • Monitor the baseline signal of the infused analyte. A significant drop in the signal indicates a region of ion suppression, while a rise indicates ion enhancement. The retention times of these deviations should be noted.

Visualizations

Caption: Troubleshooting workflow for addressing ion suppression.

Caption: Post-extraction spike method for matrix effect assessment.

References

• 1. nebiolab.com [nebiolab.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 15. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review [mdpi.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing N-Desmethyl Diltiazem-d4 Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted troubleshooting guidance and answers to frequently asked questions related to improving the chromatographic peak shape of N-Desmethyl diltiazem-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for N-Desmethyl diltiazem-d4?

A1: Peak tailing for N-Desmethyl diltiazem-d4, a basic compound, is frequently caused by secondary interactions between the analyte and residual silanol (B1196071) groups on the silica-based stationary phase of an HPLC column.[1][2] These acidic silanols can interact with the basic amine functional groups of the analyte, leading to a distorted peak shape.[1][3] Other potential causes include column contamination, inappropriate mobile phase pH, and column degradation over time.[1]

Q2: I'm observing peak fronting for my N-Desmethyl diltiazem-d4 standard. What could be the issue?

A2: Peak fronting is less common than tailing for basic compounds but can arise from several factors.[1] The most common causes include sample overload, where the concentration of the analyte is too high for the column to handle, and sample solvent effects.[1][4][5] If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can lead to a distorted, fronting peak.[1] Column degradation, such as the formation of a void or channel, can also cause peak fronting.[1][4][6]

Q3: Can the choice of HPLC column affect the peak shape of N-Desmethyl diltiazem-d4?

A3: Absolutely. The choice of column is critical for achieving a good peak shape for basic compounds like N-Desmethyl diltiazem-d4. Columns with low residual silanol activity or those specifically designed for the analysis of basic compounds are recommended.[1] Look for columns with high-density bonding and end-capping, which help to shield the residual silanols.[1] An Atlantis™ Premier BEH C18 AX column has been used successfully for the separation of a related diltiazem (B1670644) impurity.

Q4: How does the mobile phase pH impact the peak shape?

A4: The mobile phase pH is a critical parameter for controlling the peak shape of ionizable compounds. For a basic compound like N-Desmethyl diltiazem-d4, a low pH (e.g., 3-4) will protonate the silanol groups, minimizing their interaction with the protonated analyte.[1] Conversely, a high pH (e.g., 9-10) can deprotonate the analyte, reducing its ionic interaction with any ionized silanols.[1] It is crucial to ensure your column is stable at the chosen pH range.[1]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common peak shape issues encountered during the analysis of N-Desmethyl diltiazem-d4.

Issue: Significant Peak Tailing

Peak tailing is a common issue when analyzing basic compounds. Follow these steps to troubleshoot and resolve the problem.

Potential Causes & Solutions

Potential Cause	Recommended Action	Experimental Protocol
Secondary Silanol Interactions	Adjust mobile phase pH.	Low pH Approach: Prepare a mobile phase with a pH between 3 and 4 using an appropriate buffer (e.g., 5 mM ammonium (B1175870) formate).[7] This will protonate the silanol groups and minimize their interaction with the protonated basic analyte.[1] High pH Approach: If using a pH-stable column, prepare a mobile phase with a pH between 9 and 10. This will deprotonate the analyte, reducing its interaction with ionized silanols.[1]
Use mobile phase additives.	Add a small amount of a basic additive, such as triethylamine (B128534) (TEA) (e.g., 0.1%), to the mobile phase. TEA will compete with the analyte for the active silanol sites.[1]
Select an appropriate column.	Use a column with low residual silanol activity or one specifically designed for basic compounds. Columns with high-density bonding and end-capping are also effective.[1][8]
Column Contamination	Clean the column.	Flush the column with a series of strong solvents according to the manufacturer's instructions to remove any strongly retained contaminants.
Use a guard column.	A guard column can help protect the analytical column from contamination from the sample matrix.

Troubleshooting Workflow for Peak Tailing

Caption: A flowchart for troubleshooting peak tailing.

Issue: Peak Fronting

While less common for basic compounds, peak fronting can still occur. Here's how to address it.

Potential Causes & Solutions

Potential Cause	Recommended Action	Experimental Protocol
Sample Overload	Reduce sample concentration.	Dilute the sample and reinject. If the peak shape improves, the original sample was likely overloaded.[1][4]
Reduce injection volume.	Decrease the injection volume to avoid overloading the column.[5]
Sample Solvent Effects	Match sample solvent to mobile phase.	Dissolve the sample in the initial mobile phase if possible. If a stronger solvent is necessary for solubility, inject the smallest possible volume.[1]
Column Issues	Check for column degradation.	A void or channel in the column packing can cause peak fronting.[1][6] This can be checked by reversing and flushing the column, or by replacing it.[1]

Troubleshooting Workflow for Peak Fronting

Caption: A flowchart for troubleshooting peak fronting.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

• Column Selection: Use a robust C18 column (e.g., 4.6 x 150 mm, 5 µm) that is stable across a wide pH range.

• Low pH Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7) or 5 mM Ammonium Formate in Water, adjusted to pH 3 with Formic Acid.[7]

  • Mobile Phase B: Acetonitrile or Methanol.

• High pH Mobile Phase Preparation (for pH-stable columns):

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.

  • Mobile Phase B: Acetonitrile or Methanol.

• Analysis: Equilibrate the column with the initial mobile phase composition for at least 15-20 column volumes. Inject the N-Desmethyl diltiazem-d4 standard and evaluate the peak shape.

• Optimization: If necessary, adjust the gradient and buffer concentration to achieve the desired retention and peak shape.

Protocol 2: Evaluation of Mobile Phase Additives

• Mobile Phase Preparation: Prepare the mobile phase as determined to be optimal from the pH optimization study.

• Additive Preparation: Prepare a stock solution of Triethylamine (TEA).

• Doping the Mobile Phase: Add a small amount of TEA to the aqueous component of the mobile phase to achieve a final concentration of 0.1%.

• Analysis: Equilibrate the column with the TEA-containing mobile phase and inject the N-Desmethyl diltiazem-d4 standard.

• Comparison: Compare the peak shape with and without the additive to determine its effectiveness.

Summary of Key Chromatographic Parameters

The following table summarizes typical starting parameters for the analysis of diltiazem and its metabolites, which can be adapted for N-Desmethyl diltiazem-d4.

Parameter	Recommended Starting Condition	Notes
Column	C18, Base-deactivated	A column with low silanol activity is crucial.
Mobile Phase A	0.1% Formic Acid in Water or 5 mM Ammonium Formate, pH 3.0	Provides good peak shape for basic compounds by protonating silanols.[1][7]
Mobile Phase B	Acetonitrile or Methanol	The choice of organic modifier can influence selectivity.
Flow Rate	0.4 - 0.6 mL/min	Adjust based on column dimensions and desired run time.[7]
Column Temperature	30 - 40 °C	Maintaining a constant temperature improves reproducibility.[1]
Injection Volume	1 - 5 µL	Keep the injection volume small to avoid peak distortion.
Sample Solvent	Initial Mobile Phase Composition	Minimizes solvent effects that can lead to peak fronting or splitting.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 5. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. ijpsr.com [ijpsr.com]
• 8. lcms.cz [lcms.cz]

troubleshooting low recovery of N-Desmethyl diltiazem-d4

Welcome to the technical support center for N-Desmethyl diltiazem-d4. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the analysis of this stable isotope-labeled internal standard. Below you will find a series of frequently asked questions (FAQs) and detailed troubleshooting guides to help you resolve challenges such as low recovery and ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low recovery of N-Desmethyl diltiazem-d4 during sample preparation?

A1: Low recovery of N-Desmethyl diltiazem-d4 can be attributed to several factors throughout the analytical workflow. The most common causes include:

• Suboptimal pH during extraction: The pH of the sample matrix is critical for ensuring the analyte is in the correct ionization state for efficient extraction.

• Inappropriate choice of extraction solvent or sorbent: The polarity and composition of the solvent in Liquid-Liquid Extraction (LLE) or the sorbent chemistry in Solid-Phase Extraction (SPE) must be well-suited for N-Desmethyl diltiazem-d4.

• Inefficient elution from SPE cartridges: The elution solvent may not be strong enough or of the correct composition to desorb the analyte completely from the SPE sorbent.

• Analyte Instability: N-Desmethyl diltiazem (B1670644) can be susceptible to degradation under certain storage or experimental conditions.[1]

• Matrix Effects: Components in the biological matrix can interfere with the extraction process or cause ion suppression/enhancement during LC-MS/MS analysis.[2][3][4]

Q2: How can I minimize matrix effects in my LC-MS/MS analysis of N-Desmethyl diltiazem-d4?

A2: Matrix effects, which can lead to ion suppression or enhancement, are a common challenge in bioanalysis.[2][4] To minimize their impact, consider the following strategies:

• Optimize Sample Cleanup: A more rigorous sample extraction method, such as SPE, can be more effective at removing interfering endogenous matrix components compared to simpler methods like protein precipitation.[5][6]

• Chromatographic Separation: Adjusting the HPLC gradient, flow rate, or using a different column chemistry can help separate N-Desmethyl diltiazem-d4 from co-eluting matrix components.

• Dilution: In some cases, diluting the sample can mitigate matrix effects, although this may compromise the limit of detection.

• Use of a Stable Isotope-Labeled Internal Standard: While you are already using N-Desmethyl diltiazem-d4, it's important to ensure it co-elutes as closely as possible with the unlabeled analyte to effectively compensate for matrix effects.[7][8]

Q3: What are the recommended storage conditions for plasma samples containing diltiazem and its metabolites?

A3: Diltiazem and its metabolite, N-desmethyl-diltiazem, can be unstable in plasma.[1] Studies have shown that these compounds can degrade to deacetyl-diltiazem and deacetyl N-desmethyl-diltiazem, respectively.[1] To ensure the integrity of your samples, it is recommended to store plasma samples at -70°C if they are to be stored for an extended period.[1] For storage up to 8 weeks, -20°C may be adequate, but beyond this time, significant degradation can occur.[1]

Troubleshooting Low Recovery

Low recovery of your internal standard can compromise the accuracy and precision of your analytical method. The following guide provides a systematic approach to troubleshooting and resolving this issue.

Diagram: Troubleshooting Workflow for Low Recovery

Caption: A flowchart outlining the systematic steps for troubleshooting low recovery of N-Desmethyl diltiazem-d4.

Data Presentation: Impact of Extraction Parameters on Recovery

The following table summarizes the expected impact of various experimental parameters on the recovery of N-Desmethyl diltiazem-d4. This can be used as a guide for optimizing your extraction protocol.

Parameter	Condition	Expected Impact on Recovery	Rationale
Sample pH	pH below pKa	Low	Analyte is protonated and more water-soluble, leading to poor partitioning into organic solvents or retention on reversed-phase SPE sorbents.
pH above pKa	High	Analyte is in its neutral form, making it more hydrophobic and amenable to extraction by organic solvents or retention on reversed-phase sorbents.
SPE Sorbent	Inappropriate Chemistry (e.g., normal phase for aqueous sample)	Low	Lack of appropriate interaction between the analyte and the sorbent material.
C8 or C18	Good	Reversed-phase sorbents are generally suitable for retaining moderately hydrophobic compounds like diltiazem and its metabolites from aqueous matrices.[9]
Cyanopropyl	Good	Cyanopropyl phases have been successfully used for the extraction of diltiazem and its metabolites.[10][11]
SPE Elution Solvent	Too Weak (e.g., low percentage of organic solvent)	Low	Insufficient solvent strength to desorb the analyte from the sorbent.
Optimized (e.g., Methanol (B129727) or Acetonitrile (B52724) with appropriate modifier)	High	Complete elution of the analyte from the cartridge.
LLE Solvent	Mismatched Polarity	Low	Inefficient partitioning of the analyte from the aqueous phase to the organic phase.
Hexane (B92381):Ethyl Acetate or Methyl Tert-Butyl Ether (MTBE)	Good	These solvents or mixtures have shown effectiveness in extracting similar compounds from biological matrices.[5][12]
Sample Matrix	Hemolyzed Plasma	Potentially Low	The presence of hemolyzed blood can introduce interferences that affect extraction efficiency and may cause ion suppression.[13]
Lipemic Plasma	Potentially Low	High lipid content can interfere with partitioning and extraction, as well as cause significant matrix effects.

Experimental Protocols

Below are detailed methodologies for common extraction techniques that can be adapted for N-Desmethyl diltiazem-d4.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for your specific application.

• Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Take 500 µL of plasma sample.

  • Add the working solution of N-Desmethyl diltiazem-d4.

  • Vortex to mix.

  • Adjust the sample pH to > 8.0 with a suitable buffer (e.g., ammonium (B1175870) hydroxide).

  • Load the sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of deionized water to remove salts and other polar interferences.

  • Wash the cartridge with 1 mL of a weak organic solvent mixture (e.g., 5% methanol in water) to remove less hydrophobic interferences.

• Drying: Dry the cartridge under vacuum or nitrogen for 5-10 minutes to remove excess water.

• Elution:

  • Elute the analyte with 1 mL of an appropriate elution solvent (e.g., methanol or a mixture of acetonitrile and methanol).

  • Collect the eluate in a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides a general framework for LLE.

• Sample Preparation:

  • To 500 µL of plasma in a glass tube, add the working solution of N-Desmethyl diltiazem-d4.

  • Vortex briefly.

  • Add 100 µL of a basifying agent (e.g., 1M sodium carbonate) to adjust the pH above the pKa of the analyte.

• Extraction:

  • Add 2 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a 1:1 v/v mixture of hexane and ethyl acetate).

  • Cap the tube and vortex vigorously for 2-5 minutes.

• Phase Separation:

  • Centrifuge the sample at approximately 3000 x g for 10 minutes to achieve complete separation of the aqueous and organic layers.

• Collection:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any proteinaceous interface.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a known volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.

Diagram: Diltiazem Metabolism

Caption: A simplified diagram illustrating the primary metabolic pathways of diltiazem.

References

• 1. Stability of diltiazem and its metabolites in plasma during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eijppr.com [eijppr.com]
• 5. Multi-step Preparation Technique to Recover Multiple Metabolite Compound Classes for In-depth and Informative Metabolomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. myadlm.org [myadlm.org]
• 8. benchchem.com [benchchem.com]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part II: Optimization of liquid-solid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part I: Optimization of the HPLC system and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Assessing the matrix effects of hemolyzed samples in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Interference in N-Desmethyl Diltiazem-d4 Analysis

Welcome to the Technical Support Center for the bioanalysis of N-Desmethyl diltiazem-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding potential interferences and challenges encountered during the quantitative analysis of N-Desmethyl diltiazem (B1670644) and its deuterated internal standard, N-Desmethyl diltiazem-d4, using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is N-Desmethyl diltiazem-d4, and why is it used as an internal standard?

N-Desmethyl diltiazem-d4 is a stable isotope-labeled version of N-desmethyl diltiazem, a major metabolite of the cardiovascular drug diltiazem. The "-d4" indicates that four hydrogen atoms in the molecule have been replaced with deuterium (B1214612) atoms. It is used as an internal standard in LC-MS/MS bioanalysis because it is chemically identical to the analyte (N-desmethyl diltiazem) and thus exhibits very similar behavior during sample preparation, chromatography, and ionization.[1] This allows for the correction of variations in extraction recovery and matrix effects, leading to more accurate and precise quantification.

Q2: What are the most common sources of interference in the analysis of N-Desmethyl diltiazem-d4?

The most common sources of interference include:

• Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte and internal standard in the mass spectrometer's ion source, leading to inaccurate results.[2]

• Isotopic Crosstalk: The natural isotopic abundance of elements (especially 13C) in a high-concentration analyte can contribute to the signal of the deuterated internal standard, a phenomenon known as isotopic crosstalk.[3]

• Metabolic Interference: The presence of other metabolites of diltiazem or co-administered drugs that are structurally similar or have the same mass-to-charge ratio can potentially interfere with the analysis.

• In-source Fragmentation: The analyte or other compounds can fragment within the ion source of the mass spectrometer, and these fragments may have the same m/z as the target analyte or internal standard.

Q3: Why is my N-Desmethyl diltiazem-d4 eluting at a slightly different retention time than N-Desmethyl diltiazem?

This is a known phenomenon called the "isotope effect". The substitution of hydrogen with the heavier deuterium isotope can lead to slight differences in the physicochemical properties of the molecule, which can cause it to interact differently with the stationary phase of the chromatography column. In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts. While often minor, this can be problematic if the analyte and internal standard elute in a region of variable matrix effects.[4]

Troubleshooting Guides

Issue 1: Inconsistent or Low Internal Standard (N-Desmethyl diltiazem-d4) Signal

Question: My signal for N-Desmethyl diltiazem-d4 is highly variable or unexpectedly low across my analytical batch. What are the potential causes and how can I troubleshoot this?

Answer: Inconsistent or low internal standard signal is a common issue in LC-MS/MS analysis. A systematic approach is necessary to identify the root cause.

Potential Causes & Troubleshooting Steps:

• Sample Preparation Issues:

  • Inconsistent Extraction Recovery: The efficiency of the extraction process may vary between samples.

    • Troubleshooting: Review your sample preparation protocol for any inconsistencies. Ensure thorough mixing and precise volume transfers. Prepare a set of quality control (QC) samples at different concentrations to assess recovery.

  • Pipetting Errors: Inaccurate addition of the internal standard solution to the samples.

    • Troubleshooting: Calibrate your pipettes regularly. Pay close attention during the addition of the internal standard.

• Matrix Effects:

  • Ion Suppression/Enhancement: Co-eluting matrix components can interfere with the ionization of N-Desmethyl diltiazem-d4.

    • Troubleshooting:

      • Post-Column Infusion Experiment: This can help identify regions in the chromatogram where ion suppression or enhancement occurs.

      • Improve Sample Cleanup: Optimize your liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol to better remove interfering matrix components.

      • Chromatographic Optimization: Modify your LC method (e.g., change the gradient, use a different column) to separate the analyte and internal standard from the interfering matrix components.

• Instrumental Problems:

  • Contaminated Ion Source: A dirty ion source can lead to a general decline in signal.

    • Troubleshooting: Clean the ion source components according to the manufacturer's recommendations.

  • Autosampler Issues: Inconsistent injection volumes.

    • Troubleshooting: Check the autosampler for any leaks or blockages. Verify the injection volume accuracy.

  • LC System Issues: Leaks, pump problems, or a failing column can all contribute to signal instability.

    • Troubleshooting: Perform routine maintenance on your LC system. Check for pressure fluctuations and leaks.

• Internal Standard Solution:

  • Incorrect Concentration or Degradation: The internal standard spiking solution may have been prepared incorrectly or may have degraded over time.

    • Troubleshooting: Prepare a fresh internal standard solution and re-analyze a subset of samples. Always store stock and working solutions under appropriate conditions.

Issue 2: Poor Peak Shape for N-Desmethyl diltiazem or N-Desmethyl diltiazem-d4

Question: I am observing peak fronting, tailing, or splitting for my analyte and/or internal standard peaks. What could be causing this?

Answer: Poor peak shape can compromise the accuracy and precision of your results by affecting peak integration.

Potential Causes & Troubleshooting Steps:

• Column Issues:

  • Column Contamination: Accumulation of matrix components on the column can lead to peak distortion.

    • Troubleshooting: Wash the column with a strong solvent. If the problem persists, replace the column.

  • Column Void: A void at the head of the column can cause peak splitting.

    • Troubleshooting: This is often irreversible. Replace the column and ensure proper mobile phase pH and handling to prevent future occurrences.

• Mobile Phase and Injection Solvent Mismatch:

  • Injection Solvent Stronger than Mobile Phase: If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, it can lead to peak fronting.

    • Troubleshooting: If possible, reconstitute your sample in a solvent that is similar in strength to the initial mobile phase.

• Secondary Interactions:

  • Analyte Interaction with Silanols: Residual silanol (B1196071) groups on the silica-based stationary phase can interact with basic analytes like N-Desmethyl diltiazem, causing peak tailing.

    • Troubleshooting: Add a small amount of a competing base (e.g., triethylamine) to the mobile phase or use a column with end-capping.

Data Presentation

Table 1: Example LC-MS/MS Parameters for the Analysis of N-Desmethyl diltiazem

Parameter	Value	Reference
LC Column	ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm)	[5]
Mobile Phase	10 mM Ammonium acetate (B1210297) buffer-acetonitrile (25:75, v/v)	[5]
Flow Rate	0.2 mL/min	[5]
Injection Volume	10 µL	[6]
Ionization Mode	Electrospray Ionization (ESI), Positive	[5]
MRM Transition (N-Desmethyl diltiazem)	m/z 401.09 → 150.04	[6]
MRM Transition (Diltiazem-d4 - IS)	m/z 419.22 → 314.0	[6]
Predicted MRM Transition (N-Desmethyl diltiazem-d4)	m/z 405.1 → 150.04 or 405.1 → [fragment+d4]	*Predicted

*Note: The MRM transition for N-Desmethyl diltiazem-d4 is predicted based on the fragmentation of N-Desmethyl diltiazem and a +4 Da mass shift for the precursor ion. The optimal product ion should be determined experimentally.

Table 2: Example Method Validation Data for N-Desmethyl diltiazem Analysis

Parameter	N-Desmethyl diltiazem	Reference
Linearity Range	0.24 - 64.00 ng/mL	[6]
Lower Limit of Quantification (LLOQ)	0.24 ng/mL	[5][6]
Mean Extraction Recovery	69.4% - 76.6%	[6]
Intra-day Precision (%CV)	< 10.0%	[5]
Inter-day Precision (%CV)	< 10.0%	[5]
Intra-day Accuracy (%Bias)	Within ±10.0%	[5]
Inter-day Accuracy (%Bias)	Within ±10.0%	[5]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of N-Desmethyl diltiazem from Human Plasma

This protocol is based on a method for the extraction of diltiazem and its metabolites.[5]

Materials:

• Human plasma samples

• N-Desmethyl diltiazem-d4 internal standard working solution

• Methyl-tert-butyl ether (MTBE)

• Reconstitution solvent (e.g., mobile phase)

• Vortex mixer

• Centrifuge

Procedure:

• To 300 µL of human plasma in a clean microcentrifuge tube, add a specified volume of the N-Desmethyl diltiazem-d4 internal standard working solution.

• Vortex mix for approximately 30 seconds.

• Add 1.5 mL of MTBE.

• Vortex mix vigorously for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in a specified volume of reconstitution solvent.

• Vortex mix to ensure complete dissolution.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Diltiazem and its Metabolites from Plasma

This is a general protocol based on established SPE methods for diltiazem.[4][7]

Materials:

• Human plasma samples

• N-Desmethyl diltiazem-d4 internal standard working solution

• Cyanopropyl SPE cartridges (e.g., 50 mg)

• Methanol (B129727)

• Phosphate (B84403) buffer (pH 7.4)

• SPE vacuum manifold

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment: To 1.0 mL of plasma, add the internal standard solution and vortex.

• Cartridge Conditioning: Condition the cyanopropyl SPE cartridge by passing 1 mL of methanol followed by 1 mL of phosphate buffer (pH 7.4). Do not allow the cartridge to dry out.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of phosphate buffer (pH 7.4) to remove polar interferences.

• Elution: Elute the analytes with 0.16 mL of methanol into a clean collection tube.

• Post-Elution Modification: Add 0.14 mL of buffer to the eluate.

• Analysis: Inject an aliquot of the final extract into the LC-MS/MS system.

Mandatory Visualization

Caption: Troubleshooting workflow for inconsistent internal standard signal.

Caption: Simplified metabolic pathway of Diltiazem.

References

• 1. HELP WITH INCONSISTENT AND FLUCTUATING SIGNAL ON LC/MS/MS - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part II: Optimization of liquid-solid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsr.com [ijpsr.com]
• 7. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part I: Optimization of the HPLC system and method validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation of Diltiazem Using N-Desmethyl Diltiazem-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of diltiazem (B1670644), with a focus on a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing a deuterated internal standard, N-Desmethyl diltiazem-d4. The use of a stable isotope-labeled internal standard is a cornerstone of robust bioanalytical method validation, offering superior accuracy and precision. This guide will delve into the experimental protocols and performance data of this method and compare it against alternative analytical techniques.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In quantitative bioanalysis, an ideal internal standard (IS) should mimic the analyte's behavior during sample preparation and analysis to compensate for variability. A deuterated internal standard, such as N-Desmethyl diltiazem-d4, is structurally almost identical to the analyte, diltiazem, differing only in the presence of heavier isotopes.[1] This subtle difference allows for its differentiation by mass spectrometry while ensuring it co-elutes chromatographically and has similar extraction recovery and ionization efficiency. This minimizes matrix effects and improves the reliability of the analytical data.

Experimental Workflow for Diltiazem Analysis using a Deuterated Internal Standard

The following diagram illustrates a typical experimental workflow for the analysis of diltiazem in a biological matrix using a deuterated internal standard and LC-MS/MS.

Caption: Experimental workflow for diltiazem quantification.

Comparison of Analytical Methods for Diltiazem

The following tables summarize the key performance parameters of a validated UPLC-MS/MS method using a deuterated internal standard (Diltiazem-d4, a close analog to N-Desmethyl diltiazem-d4) and compare it with alternative HPLC-UV and LC-MS/MS methods.

Table 1: Performance Characteristics of a UPLC-MS/MS Method with a Deuterated Internal Standard

Parameter	Diltiazem	N-Desmethyl Diltiazem	Desacetyl Diltiazem
Internal Standard	Diltiazem-d4	Diltiazem-d4	Diltiazem-d4
Linearity Range (ng/mL)	0.93 - 250.10[2]	0.24 - 64.00[2]	0.15 - 40.69[2]
Lower Limit of Quantification (LLOQ) (ng/mL)	0.93[2]	0.24[2]	0.15[2]
Mean Recovery (%)	75.4 - 82.9[3]	69.4 - 76.6[3]	66.9 - 92.4[3]
Precision (%RSD)	< 15%	< 15%	< 15%
Accuracy (% Bias)	< 15%	< 15%	< 15%

Data from a study using Diltiazem-d4 as the internal standard, which provides a strong indication of the performance expected with N-Desmethyl diltiazem-d4.

Table 2: Comparison with Alternative Analytical Methods

Method	Internal Standard	Linearity Range (ng/mL)	LLOQ (ng/mL)	Mean Recovery (%)	Reference
UPLC-MS/MS	Ziprasidone	0.48 - 639.9 (Diltiazem)[4]	0.48 (Diltiazem)[4]	77.4 (Diltiazem)[4]	Dasandi et al., 2009[4]
HPLC-UV	Flurbiprofen	195 - 50,000[5]	56[5]	94.1 - 99.39[5]	Raza et al., 2007[5]
HPLC-MS	Codeine	Not specified	1 (µg/L)	Not specified	Molden et al., 2003[6]
HPLC-UV	Diazepam	0 - 300	3	> 75%	Request PDF[7]

Detailed Experimental Protocols

UPLC-MS/MS Method with Deuterated Internal Standard (Adapted from Gupta and Chaurasiya, 2020)[2][3]

• Sample Preparation:

  • To 0.5 mL of plasma, add 50 µL of the internal standard working solution (Diltiazem-d4, 2000 ng/mL).[3]

  • Vortex for 60 seconds.

  • Add 2.5 mL of methyl tert-butyl ether, vortex for 10 minutes, and centrifuge at 4000 rpm for 5 minutes.[3]

  • Freeze the aqueous layer and transfer the organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue with 200 µL of the mobile phase.[3]

• Chromatographic Conditions:

  • System: Ultra-Performance Liquid Chromatography system.

  • Column: Reversed-phase column.

  • Mobile Phase: Ammonium formate (B1220265) (5 mM; pH 3.0)-methanol (10:90, v/v).[3]

  • Flow Rate: 0.6 mL/min.[3]

  • Run Time: 4.25 minutes.[3]

• Mass Spectrometric Conditions:

  • System: Tandem Mass Spectrometer.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (m/z):

    • Diltiazem: 415.05 → 178.03[2]

    • N-desmethyl diltiazem: 401.09 → 150.04[2]

    • Desacetyl diltiazem: 373.21 → 108.85[2]

    • Diltiazem-d4 (IS): 419.22 → 314.0[2]

Alternative HPLC-UV Method (Adapted from Raza et al., 2007)[5]

• Sample Preparation:

  • Method for bulk drug and pharmaceutical formulations, not biological matrices.

• Chromatographic Conditions:

  • System: High-Performance Liquid Chromatography system with UV/visible detector.

  • Column: Hypersil, ODS, C-18 (150x4.6 mm, 5 micron).[5]

  • Mobile Phase: Methanol-water (80:20 v/v), pH 3.1 adjusted with phosphoric acid.[5]

  • Flow Rate: 0.5 mL/min.[5]

  • Detection: UV at 236 nm.[5]

  • Internal Standard: Flurbiprofen.[5]

Conclusion

The validation of an analytical method for diltiazem using N-Desmethyl diltiazem-d4 as an internal standard, coupled with LC-MS/MS, offers significant advantages in terms of sensitivity, specificity, and reliability for bioanalytical applications. The data presented demonstrates that while various methods can be employed for the analysis of diltiazem, the use of a deuterated internal standard provides a robust framework for accurate quantification, which is critical in pharmacokinetic and clinical studies. The detailed protocols and comparative data in this guide serve as a valuable resource for researchers and scientists in the selection and implementation of the most appropriate analytical methodology for their specific needs.

References

• 1. ijpsr.com [ijpsr.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. High-performance liquid chromatography-mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of a bioanalytical method for the quantification of diltiazem and desacetyldiltiazem in plasma by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selection of Internal Standards for LC-MS/MS Applications - Cerilliant [cerilliant.com]

Inter-Laboratory Comparison of N-Desmethyl Diltiazem-d4 Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical performance for N-Desmethyl diltiazem-d4 across multiple laboratories. While a formal inter-laboratory comparison study for this specific deuterated metabolite has not been publicly documented, this guide synthesizes expected performance characteristics based on established and validated bioanalytical methods for the parent drug and its primary metabolites. The data presented simulates a proficiency testing scenario to offer a benchmark for laboratories involved in the quantification of diltiazem (B1670644) and its metabolites.

The primary analytical technique considered in this guide is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is the industry standard for its high sensitivity and selectivity in bioanalysis.[1][2] The methodologies and performance data are based on established practices for the quantification of N-desmethyl diltiazem in human plasma, with diltiazem-d4 often used as an internal standard.[1][3]

Data Presentation: Simulated Inter-Laboratory Performance

The following table summarizes the expected quantitative performance from a hypothetical inter-laboratory study involving three distinct laboratories. The data reflects typical validation parameters for the analysis of N-Desmethyl diltiazem in human plasma, providing a benchmark for accuracy and precision.

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria (ICH M10)
Linearity Range (ng/mL)	0.24 - 64.00	0.25 - 70.00	0.20 - 60.00	Correlation coefficient (r²) ≥ 0.99
Lower Limit of Quantification (LLOQ) (ng/mL)	0.24	0.25	0.20	S/N > 5; Accuracy ±20%; Precision ≤20%
Intra-day Precision (%CV)	4.5	5.2	3.8	≤ 15% (except LLOQ)
Inter-day Precision (%CV)	6.8	7.5	5.9	≤ 15% (except LLOQ)
Accuracy (% Bias)	-2.1 to +3.5	-4.0 to +1.8	-3.2 to +2.7	Within ±15% (except LLOQ)
Recovery (%)	85	82	88	Consistent, precise, and reproducible

Data is synthesized based on typical performance characteristics reported for the analysis of N-desmethyl diltiazem.[1][3][4] Acceptance criteria are based on the ICH M10 Bioanalytical Method Validation guidelines.[5][6]

Experimental Protocols

A detailed experimental protocol for the quantification of N-Desmethyl diltiazem using LC-MS/MS is provided below. This protocol is a representative example based on methodologies described in the scientific literature.

1. Sample Preparation: Liquid-Liquid Extraction [1]

• To 0.5 mL of human plasma, add 50 µL of the internal standard working solution (Diltiazem-d4, 2000 ng/mL).

• Vortex the mixture for 60 seconds.

• Add 2.5 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 10 minutes, followed by centrifugation at 4000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 500 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

2. Chromatographic Conditions [1]

• LC System: UPLC system

• Column: Reversed-phase C18 column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm)

• Mobile Phase: A mixture of 5 mM ammonium (B1175870) formate (B1220265) (pH 3.0) and methanol (B129727) (10:90, v/v)[1]

• Flow Rate: 0.6 mL/min[1]

• Column Temperature: 40°C

• Run Time: Approximately 4.25 minutes[1]

3. Mass Spectrometric Conditions [1][3]

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • N-Desmethyl diltiazem: m/z 401.09 → 150.04[1][3]

  • Diltiazem-d4 (Internal Standard): m/z 419.22 → 314.0[1][3]

• Ion Source Temperature: 500°C

• Ion Spray Voltage: 5500 V

Mandatory Visualization

The following diagram illustrates a typical workflow for an inter-laboratory comparison study of N-Desmethyl diltiazem-d4 analysis.

Workflow for Inter-Laboratory Comparison

References

• 1. ijpsr.com [ijpsr.com]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsr.com [ijpsr.com]
• 4. researchgate.net [researchgate.net]
• 5. database.ich.org [database.ich.org]
• 6. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]

A Comparative Guide to the Bioanalytical Quantification of N-Desmethyl Diltiazem: UPLC-MS/MS vs. HPLC-UV

For researchers, scientists, and drug development professionals engaged in pharmacokinetic and metabolic studies of diltiazem (B1670644), the accurate and precise quantification of its primary active metabolite, N-Desmethyl diltiazem, is paramount. This guide provides a comprehensive comparison of two common analytical methodologies: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This comparison is based on published experimental data to assist in selecting the most appropriate method for specific research needs.

Performance Comparison at a Glance

The choice between UPLC-MS/MS and HPLC-UV for the analysis of N-Desmethyl diltiazem hinges on the required sensitivity, selectivity, and sample throughput. While both methods are capable of quantifying the analyte, they offer distinct advantages and limitations. UPLC-MS/MS is generally characterized by its superior sensitivity and specificity, allowing for lower detection limits and reduced sample volume requirements.[1][2] Conversely, HPLC-UV provides a more accessible and often lower-cost alternative, suitable for applications where high sensitivity is not the primary concern.

Parameter	UPLC-MS/MS Method	HPLC-UV Method
Analyte	N-Desmethyl diltiazem	Diltiazem and N-Desmethyl diltiazem
Internal Standard	Diltiazem-d4	Verapamil (B1683045)
Linearity Range	0.24 - 64.00 ng/mL[3][4]	5 - 200 ng/mL[5]
Lower Limit of Quantification (LLOQ)	0.24 ng/mL[3][4]	5 ng/mL[5]
Intra-day Precision (%CV)	<15%[3]	<10%[5]
Inter-day Precision (%CV)	<15%[3]	<10%[5]
Accuracy (%)	Within ±15% of nominal values[3]	Within ±10% of nominal values[5]
Recovery	69.4% - 76.6%[3]	~90%[5]

Experimental Protocols

UPLC-MS/MS Method for N-Desmethyl Diltiazem

This method is designed for the sensitive quantification of N-Desmethyl diltiazem in human plasma.

a. Sample Preparation (Liquid-Liquid Extraction)

A liquid-liquid extraction procedure is employed to isolate the analyte and internal standard from the plasma matrix.[3]

Figure 1: UPLC-MS/MS Sample Preparation Workflow.

b. Chromatographic Conditions

The separation of N-Desmethyl diltiazem and its deuterated internal standard is achieved using a reversed-phase column with a gradient elution.

• Mobile Phase: A mixture of 5 mM ammonium (B1175870) formate (B1220265) (pH 3.0) and methanol (B129727) (10:90, v/v).[3]

• Flow Rate: 0.6 mL/min.[3]

• Run Time: 4.25 minutes.[3]

c. Mass Spectrometric Detection

Detection is performed using a tandem mass spectrometer in the multiple reaction monitoring (MRM) mode with positive ionization.[3]

• N-Desmethyl diltiazem: m/z 401.09 → 150.04.[3][4]

• Diltiazem-d4 (Internal Standard): m/z 419.22 → 314.0.[3][4]

HPLC-UV Method for Diltiazem and N-Desmethyl Diltiazem

This method allows for the simultaneous quantification of diltiazem and its N-desmethyl metabolite in human plasma.

a. Sample Preparation (Solvent Extraction)

A one-step solvent extraction is used to isolate the analytes and the internal standard.[5]

Figure 2: HPLC-UV Sample Preparation Workflow.

b. Chromatographic Conditions

The separation is performed on a reversed-phase column with an isocratic mobile phase.

• Mobile Phase: 0.1 M ammonium dihydrogen phosphate-acetonitrile (62:38 v/v) with 0.08% triethylamine, adjusted to pH 5.9 with phosphoric acid.[5]

• Flow Rate: 1.0 mL/min.[5]

• Detection Wavelength: 238 nm.[5]

• Run Time: Not more than 10 minutes.[5]

Discussion

UPLC-MS/MS: The primary advantages of the UPLC-MS/MS method are its high sensitivity (LLOQ of 0.24 ng/mL) and selectivity.[3][4] The use of a deuterated internal standard (Diltiazem-d4) closely mimics the analyte's behavior during sample preparation and ionization, leading to high accuracy and precision.[3] The short run time of 4.25 minutes allows for high sample throughput, which is advantageous for large-scale pharmacokinetic studies.[3] However, the initial instrument cost and operational complexity are higher compared to HPLC-UV systems.

HPLC-UV: The HPLC-UV method offers a simpler and more cost-effective approach for the simultaneous determination of diltiazem and N-Desmethyl diltiazem.[5] With an LLOQ of 5 ng/mL, it provides adequate sensitivity for many applications, although it is less sensitive than the UPLC-MS/MS method.[5] The use of verapamil as an internal standard, while acceptable, may not perfectly compensate for variations in extraction and ionization to the same extent as a stable isotope-labeled standard. The recovery of approximately 90% is excellent and indicates an efficient sample preparation process.[5]

Conclusion

The selection of an analytical method for N-Desmethyl diltiazem should be guided by the specific requirements of the study. For research demanding high sensitivity, low sample volumes, and high throughput, the UPLC-MS/MS method is the superior choice. Its specificity and the use of a deuterated internal standard ensure the highest data quality for pharmacokinetic and bioequivalence studies. For routine analysis or in laboratories where access to mass spectrometry is limited, the HPLC-UV method provides a robust and reliable alternative with acceptable sensitivity for many applications. Careful consideration of the trade-offs between sensitivity, cost, and complexity will enable researchers to select the most appropriate technique for their analytical needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of liquid chromatography-ultraviolet and chromatography-tandem mass spectrometry for the determination of indapamide in human whole blood and their applications in bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsr.com [ijpsr.com]
• 4. ijpsr.com [ijpsr.com]
• 5. SIMULTANEOUS HPLC-UV QUANTIFICATION OF DILTIAZEM AND N-DEMETHYLDILTIAZEM IN HUMAN PLASMA [journals.ekb.eg]

N-Desmethyl Diltiazem-d4: A Comparative Guide to its Analytical Limits

In the realm of pharmacokinetic and bioequivalence studies, the precise quantification of drug metabolites is paramount. N-Desmethyl diltiazem (B1670644), a primary metabolite of the calcium channel blocker diltiazem, is a key analyte of interest. To ensure accuracy and precision in its measurement, a stable isotope-labeled internal standard, N-Desmethyl diltiazem-d4, is often employed. This guide provides a comparative overview of the analytical limits—Limit of Detection (LOD) and Limit of Quantification (LOQ)—associated with the analysis of N-Desmethyl diltiazem, offering insights into the performance of various methods and alternative internal standards.

It is important to note that N-Desmethyl diltiazem-d4 is predominantly used as an internal standard in bioanalytical methods rather than as the primary analyte. Consequently, direct reporting of its LOD and LOQ is uncommon in scientific literature. The focus is typically on the LOD and LOQ of the non-deuterated analyte, N-Desmethyl diltiazem, which the deuterated compound helps to quantify accurately.

Performance Comparison

The following table summarizes the limit of quantification for N-Desmethyl diltiazem using different analytical methods and internal standards. These values provide a benchmark for the sensitivity achievable in typical bioanalytical assays.

Analyte	Internal Standard	Method	Matrix	Limit of Quantification (LOQ)
N-Desmethyl diltiazem	Diltiazem-d4	UPLC-MS/MS	Human Plasma	0.24 ng/mL[1][2]
N-Desmethyl diltiazem	Ziprasidone	UPLC-MS/MS	Human Plasma	0.24 ng/mL[3][4]
Diltiazem Metabolites	Codeine	HPLC-MS	Human Plasma	1 µg/L (approx. 1 ng/mL)[5][6]
Diltiazem Metabolites	Not Specified	HPLC with UV detection	Plasma	2.5 ng/mL (LOD)[7]

Alternative Internal Standards

While N-Desmethyl diltiazem-d4 is a suitable internal standard, other compounds have also been successfully used for the quantification of diltiazem and its metabolites. The choice of internal standard depends on factors such as commercial availability, cost, and its ability to mimic the analytical behavior of the analyte.

Internal Standard	Analytical Method	Comments
Diltiazem-d4	UPLC-MS/MS	A common and effective internal standard for diltiazem and its metabolites.[1][2]
Ziprasidone	UPLC-MS/MS	An alternative internal standard demonstrating good performance.[3][4]
Codeine	HPLC-MS	Used in an HPLC-MS method for the analysis of diltiazem and its metabolites.[5][6]
Verapamil	Capillary Zone Electrophoresis	Employed in a CZE method for diltiazem and desacetyl diltiazem.[8]
trans-Diltiazem	HPLC	The trans isomer of diltiazem has been used as an internal standard.[9]

Experimental Protocols

The determination of N-Desmethyl diltiazem in biological matrices typically involves sample preparation followed by chromatographic separation and detection by mass spectrometry.

Sample Preparation: Liquid-Liquid Extraction (LLE)

A widely used technique for extracting diltiazem and its metabolites from plasma is liquid-liquid extraction.

• To 300 µL of human plasma, add the internal standard solution.

• Perform extraction with methyl-t-butyl ether (MTBE).[3][4]

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.[3][4]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is another common method for sample clean-up.

• Condition a C18 SPE cartridge.

• Load 1 mL of the human plasma sample.

• Wash the cartridge to remove interferences.

• Elute the analyte and internal standard.

• Evaporate the eluate and reconstitute for analysis.[5]

Chromatographic and Mass Spectrometric Conditions

The separation and detection of N-Desmethyl diltiazem are typically achieved using Ultra-Performance Liquid Chromatography (UPLC) coupled with a tandem mass spectrometer (MS/MS).

• Chromatographic Column: ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm)[3][4]

• Mobile Phase: Isocratic elution with 10 mM ammonium (B1175870) acetate (B1210297) buffer and acetonitrile (B52724) (25:75, v/v).[3][4]

• Flow Rate: 0.2 mL/min[3][4]

• Mass Spectrometry: Operated in the multiple reaction-monitoring (MRM) mode using electrospray ionization (ESI).[3][4]

• MRM Transitions:

  • Diltiazem: m/z 415.05 → 178.03[1]

  • N-Desmethyl diltiazem: m/z 401.09 → 150.04[1]

  • Diltiazem-d4 (as IS): m/z 419.22 → 314.0[1]

Analytical Workflow

The following diagram illustrates a typical workflow for the quantification of N-Desmethyl diltiazem in a research setting.

Caption: Workflow for N-Desmethyl diltiazem quantification.

This guide highlights the analytical performance characteristics for the quantification of N-Desmethyl diltiazem, emphasizing the role of its deuterated analog, N-Desmethyl diltiazem-d4, as a crucial internal standard for achieving reliable and accurate results in demanding bioanalytical applications. Researchers and drug development professionals can use this information to inform their selection of analytical methods and internal standards for pharmacokinetic and related studies.

References

• 1. ijpsr.com [ijpsr.com]
• 2. ijpsr.com [ijpsr.com]
• 3. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High-performance liquid chromatography-mass spectrometry analysis of diltiazem and 11 of its phase I metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ovid.com [ovid.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a bioanalytical method for the quantification of diltiazem and desacetyldiltiazem in plasma by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liquid chromatographic determination of diltiazem and its metabolites using trans isomers as internal standards, with dynamic modification of the solid phase by addition of an amine to the mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Diltiazem Metabolite Quantification: A Guide to Using Labeled Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of diltiazem (B1670644) and its major metabolites. It emphasizes the advantages of employing stable isotope-labeled internal standards (SIL-IS) to ensure the accuracy, precision, and robustness of bioanalytical data. The information presented herein is supported by experimental data from published literature and is intended to assist in the development and validation of reliable bioanalytical methods for d.

Introduction

Diltiazem, a calcium channel blocker, undergoes extensive metabolism in the body, leading to the formation of several pharmacologically active and inactive metabolites. Accurate quantification of these metabolites is crucial for pharmacokinetic, toxicokinetic, and drug-drug interaction studies. The primary metabolic pathways include N-demethylation, O-demethylation, and deacetylation, primarily mediated by cytochrome P450 enzymes CYP3A4 and CYP2D6.[1] The major metabolites identified in human plasma and urine are N-monodesmethyldiltiazem (MA), desacetyldiltiazem (M1), desacetyl-N-monodesmethyldiltiazem (M2), desacetyl-O-demethyldiltiazem (M4), and desacetyl-N,O-didemethyldiltiazem (M6).[1][2]

The use of an appropriate internal standard (IS) is critical in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis to compensate for variability during sample preparation and analysis. While structurally similar, non-labeled compounds can be used as internal standards, stable isotope-labeled standards are widely recognized as the gold standard, offering near-identical physicochemical properties to the analyte of interest.[3][4] This guide will compare the performance of methods using labeled versus non-labeled internal standards for diltiazem metabolite analysis.

Metabolic Pathway of Diltiazem

The metabolic conversion of diltiazem is a complex process involving multiple enzymatic reactions. A simplified diagram of the major metabolic pathways is presented below.

Caption: Major metabolic pathways of diltiazem.

Quantitative Analysis: The Superiority of Labeled Internal Standards

The use of a stable isotope-labeled internal standard, such as diltiazem-d4, significantly enhances the quality of bioanalytical data for diltiazem and its metabolites.[5][6] A SIL-IS co-elutes with the analyte and experiences identical extraction recovery and matrix effects, leading to more accurate and precise quantification compared to a non-labeled IS (e.g., a structural analog like verapamil (B1683045) or the trans-isomer of diltiazem).[3][7][8]

Data Presentation: Performance of a Validated LC-MS/MS Method Using a Labeled Standard

The following tables summarize the validation data from a published UPLC-MS/MS method for the simultaneous quantification of diltiazem, N-desmethyl diltiazem, and desacetyl diltiazem in human plasma using diltiazem-d4 as the internal standard.[5][6]

Table 1: Linearity and Lower Limit of Quantification (LLOQ) [5][6]

Analyte	Calibration Range (ng/mL)	r²	LLOQ (ng/mL)
Diltiazem	0.93 - 250.10	>0.99	0.93
N-desmethyl diltiazem	0.24 - 64.00	>0.99	0.24
Desacetyl diltiazem	0.15 - 40.69	>0.99	0.15

Table 2: Precision and Accuracy [5]

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Diltiazem	LQC	2.78	4.5	102.3	5.1	101.8
MQC	125.04	3.2	98.7	4.0	99.5
HQC	200.08	2.8	101.2	3.5	100.4
N-desmethyl diltiazem	LQC	0.71	5.8	104.1	6.2	103.5
MQC	32.00	4.1	97.9	4.8	98.6
HQC	51.20	3.5	100.8	4.2	100.1
Desacetyl diltiazem	LQC	0.45	6.2	105.3	6.8	104.7
MQC	20.35	4.8	98.5	5.5	99.2
HQC	32.55	4.0	101.5	4.7	100.8

Table 3: Recovery and Matrix Effect [5]

Analyte	QC Level	Mean Recovery (%)	Matrix Effect (%CV)
Diltiazem	LQC	82.9	< 5
MQC	75.4	< 5
HQC	76.7	< 5
N-desmethyl diltiazem	LQC	76.6	< 5
MQC	69.4	< 5
HQC	71.9	< 5
Desacetyl diltiazem	LQC	72.9	< 5
MQC	66.9	< 5
HQC	92.4	< 5
Diltiazem-d4 (IS)	-	80.5	-

The low coefficient of variation (%CV) for the matrix effect demonstrates the effectiveness of the SIL-IS in compensating for ion suppression or enhancement across different plasma lots.[5] In contrast, a non-labeled IS may exhibit different susceptibility to matrix effects, potentially leading to inaccurate results.[9]

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted from a validated method for the analysis of diltiazem and its major metabolites in human plasma.[5]

Workflow Diagram:

Caption: Experimental workflow for plasma sample preparation.

Detailed Steps:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of the internal standard working solution (Diltiazem-d4 in methanol).

• Vortex briefly.

• Add 100 µL of 0.1 M NaOH to alkalinize the sample.

• Vortex briefly.

• Add 2 mL of methyl-tert-butyl ether.

• Vortex or shake for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

The following conditions are based on a validated method for the simultaneous quantification of diltiazem, N-desmethyl diltiazem, and desacetyl diltiazem.[5][6]

• LC System: UPLC system

• Column: Reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.7 µm)

• Mobile Phase: Isocratic elution with a mixture of 5 mM ammonium (B1175870) formate (B1220265) (pH 3.0) and methanol (B129727) (10:90, v/v)

• Flow Rate: 0.6 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray ionization (ESI), positive mode

• Detection: Multiple Reaction Monitoring (MRM)

Table 4: MRM Transitions [5][6]

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Diltiazem	415.05	178.03
N-desmethyl diltiazem	401.09	150.04
Desacetyl diltiazem	373.21	108.85
Diltiazem-d4 (IS)	419.22	314.0

Sourcing of Labeled Standards

Deuterated standards for diltiazem and some of its metabolites are commercially available from various suppliers of reference standards. For instance, Desacetyl Diltiazem-d4 and O-Desacetyl-N-desmethyl Diltiazem-d3 can be sourced from specialized chemical suppliers.[10][11] For metabolites where a labeled standard is not commercially available, custom synthesis may be required.[12][13]

Conclusion

The experimental data strongly supports the use of stable isotope-labeled internal standards for the accurate and precise quantification of diltiazem and its metabolites in biological matrices. The use of a SIL-IS, such as diltiazem-d4, effectively compensates for variability in sample preparation and matrix effects, leading to robust and reliable bioanalytical data. While methods using non-labeled internal standards can be validated, they carry a higher inherent risk of inaccuracy due to potential differences in extraction recovery, chromatographic behavior, and ionization efficiency compared to the analytes. For regulatory submissions and critical decision-making in drug development, the use of stable isotope-labeled internal standards is highly recommended.

References

• 1. Studies on the metabolism of diltiazem in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ijpsr.com [ijpsr.com]
• 6. ijpsr.com [ijpsr.com]
• 7. Development and validation of a bioanalytical method for the quantification of diltiazem and desacetyldiltiazem in plasma by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Liquid chromatographic determination of diltiazem and its metabolites using trans isomers as internal standards, with dynamic modification of the solid phase by addition of an amine to the mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Desacetyl Diltiazem-d4 | TRC-D288682-2.5MG | LGC Standards [lgcstandards.com]
• 12. Synthesis of Deuterium Labeled D5-JPH203 and D3-N-Acetyl JPH203 [ideas.repec.org]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to N-Desmethyl diltiazem-d4 Reference Standard

This guide provides a comprehensive comparison of the N-Desmethyl diltiazem-d4 reference standard against its non-deuterated counterpart and other related compounds. It is intended for researchers, scientists, and drug development professionals who utilize these standards in analytical testing, particularly in pharmacokinetic and metabolic studies of diltiazem (B1670644).

Introduction to N-Desmethyl diltiazem-d4

N-Desmethyl diltiazem is a primary active metabolite of diltiazem, a widely prescribed calcium channel blocker used in the management of hypertension, angina, and certain arrhythmias. The deuterated version, N-Desmethyl diltiazem-d4, serves as an ideal internal standard for bioanalytical quantification using mass spectrometry. The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, enabling precise and accurate measurement of the non-labeled analyte in complex biological matrices while maintaining nearly identical chemical and chromatographic properties.

Performance Comparison

The utility of a reference standard is defined by its purity, isotopic enrichment (for labeled compounds), and stability. Below is a comparative summary of typical specifications for N-Desmethyl diltiazem-d4 and its primary alternative, the non-labeled N-Desmethyl diltiazem.

Table 1: Quantitative Comparison of Reference Standards

Parameter	N-Desmethyl diltiazem-d4	N-Desmethyl diltiazem
Chemical Purity (by HPLC)	≥98%	≥98%
Isotopic Enrichment	≥99% (d4)	Not Applicable
Isotopic Purity (d0 content)	<1%	Not Applicable
Chemical Identity	Confirmed by ¹H-NMR, MS	Confirmed by ¹H-NMR, MS
Storage Condition	-20°C, protected from light	Room Temperature
Retest Period	24 months	36 months

Experimental Protocols

The following protocols are representative of the analytical methods used to characterize and quantify N-Desmethyl diltiazem, employing N-Desmethyl diltiazem-d4 as an internal standard.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the chemical purity of both N-Desmethyl diltiazem and its deuterated analog.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 240 nm.

• Sample Preparation: Dissolve the reference standard in methanol (B129727) to a concentration of 1 mg/mL.

Isotopic Enrichment and Identity Confirmation by Mass Spectrometry (MS)

This protocol outlines the use of LC-MS/MS for the confirmation of chemical identity and the determination of isotopic enrichment of N-Desmethyl diltiazem-d4.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a liquid chromatography system.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • N-Desmethyl diltiazem: m/z 401.1 → 178.1

  • N-Desmethyl diltiazem-d4: m/z 405.1 → 182.1

• Sample Preparation: Prepare a solution of the standard in 50:50 acetonitrile:water at a concentration of 100 ng/mL.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and metabolic relationships, the following diagrams are provided.

Navigating Internal Standard Selection in Bioanalysis: A Comparative Guide to Regulatory Compliance and Performance

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a critical decision in bioanalytical method development, directly impacting data integrity and regulatory acceptance. This guide provides a comprehensive comparison of the primary internal standard strategies, supported by experimental data and detailed protocols, to facilitate informed decisions that align with global regulatory expectations.

The use of an internal standard is fundamental in quantitative bioanalysis to compensate for variability during sample preparation and analysis.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have largely harmonized their expectations under the International Council for Harmonisation (ICH) M10 guideline.[2] This guideline emphasizes the importance of a well-characterized and consistently performing IS to ensure the reliability of bioanalytical data.[1][2] The two predominant types of internal standards employed are Stable Isotope-Labeled (SIL) Internal Standards and Analog Internal Standards.

Head-to-Head Comparison: Stable Isotope-Labeled vs. Analog Internal Standards

The ideal internal standard co-elutes with the analyte and exhibits identical behavior during extraction, chromatography, and ionization.[1] Due to their near-identical physicochemical properties, SIL-ISs are considered the "gold standard" and are the preferred choice in bioanalysis.[2][3] However, practical considerations such as cost and availability may sometimes necessitate the use of an analog IS.[4]

Performance Characteristics

Feature	Stable Isotope-Labeled IS (SIL-IS)	Analog IS	Key Considerations
Physicochemical Properties	Virtually identical to the analyte.[5]	Similar, but not identical, to the analyte.	SIL-ISs provide the most accurate mimicry of the analyte's behavior.
Chromatographic Behavior	Typically co-elutes with the analyte.[1]	May have a different retention time, eluting close to the analyte.	Co-elution is crucial for effective compensation of matrix effects.[1]
Matrix Effect Compensation	Excellent. The near-identical nature ensures it experiences the same matrix effects as the analyte, leading to effective normalization.	Inconsistent. Differences in physicochemical properties can lead to differential matrix effects and impact accuracy.[1]	A key advantage of SIL-IS, particularly in complex biological matrices.
Extraction Recovery	Excellent. Tracks the analyte throughout sample preparation, compensating for losses.	Good to Variable. Compensation depends on the similarity of its properties to the analyte.	SIL-IS provides more reliable correction for variability in sample processing.
Accuracy & Precision	Generally provides higher accuracy (typically within ±5% bias) and precision (typically <10% CV).	Can provide acceptable accuracy and precision, but may be less robust and can exceed ±15% bias.	SIL-IS consistently demonstrates superior performance in quantitative accuracy.
Availability & Cost	May require custom synthesis, leading to higher cost and longer lead times.	Often more readily available and less expensive.	A practical consideration in early drug development.

Quantitative Performance Data Summary

The following table summarizes experimental data from comparative studies, highlighting the performance differences between SIL and analog internal standards across key validation parameters.

Parameter	Stable Isotope-Labeled IS	Analog IS	Observation
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	SIL-IS consistently provides higher accuracy due to better compensation for matrix effects and recovery variations.
Precision (%CV)	Typically <10%	Can be >15%	The use of a SIL-IS results in significantly better precision as it tracks the analyte's behavior more closely.
Matrix Effect (% Difference between Analyte and IS)	<5%	Can be >20%	The near-identical nature of a SIL-IS ensures it experiences the same matrix effects as the analyte, leading to effective normalization.

Experimental Protocols

Adherence to regulatory guidelines requires robust experimental protocols to validate the chosen internal standard. Below are detailed methodologies for key experiments.

Internal Standard Suitability and Interference Check

Objective: To demonstrate that the selected internal standard is suitable for the method and does not interfere with the quantification of the analyte, and vice versa.[5]

Protocol:

• Prepare Samples:

  • A set of blank matrix samples (from at least six different sources).

  • A "zero sample" by spiking the blank matrix with the internal standard at its working concentration.

  • An Upper Limit of Quantification (ULOQ) sample by spiking the blank matrix with the analyte at the ULOQ concentration.

  • Lower Limit of Quantification (LLOQ) samples by spiking the blank matrix with the analyte at the LLOQ concentration and the internal standard at its working concentration.

• Analysis: Analyze the samples according to the established bioanalytical method.

• Acceptance Criteria (based on ICH M10):

  • The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the LLOQ.[6]

  • The response of any interfering peak at the retention time of the internal standard in the ULOQ sample should be less than 5% of the internal standard response in the LLOQ sample.[6]

Matrix Effect Assessment

Objective: To evaluate the impact of the biological matrix on the ionization of the analyte and the internal standard.

Protocol:

• Prepare Sample Sets:

  • Set 1 (Neat Solution): Prepare the analyte and internal standard in a neat solution (e.g., mobile phase) at low and high concentrations.

  • Set 2 (Post-Extraction Spike): Extract blank biological matrix from at least six different sources. Spike the extracted matrix with the analyte and internal standard at the same low and high concentrations as in Set 1.

• Analysis: Analyze both sets of samples.

• Calculation:

  • Matrix Factor (MF): (Peak response in the presence of matrix [Set 2]) / (Peak response in neat solution [Set 1])

  • IS-Normalized Matrix Factor: (Matrix Factor of the analyte) / (Matrix Factor of the internal standard)

• Acceptance Criteria:

  • The coefficient of variation (CV) of the IS-normalized matrix factor across all sources should be ≤15%.

Visualizing Workflows and Logical Relationships

Diagrams created using Graphviz (DOT language) illustrate key decision-making processes and experimental workflows in the selection and validation of an internal standard.

Caption: A decision tree for selecting and validating an appropriate internal standard in bioanalysis.

Caption: Experimental workflow for the assessment of matrix effects using the post-extraction spike method.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. database.ich.org [database.ich.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of N-Desmethyl diltiazem-d4: A Procedural Guide

For researchers and scientists engaged in drug development and analysis, the responsible management and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the proper disposal of N-Desmethyl diltiazem-d4, a deuterated metabolite of diltiazem (B1670644). Given the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is based on established best practices for the disposal of pharmacologically active research chemicals and the safety information available for the parent compound, diltiazem.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle N-Desmethyl diltiazem-d4 with appropriate personal protective equipment (PPE). Based on the guidelines for diltiazem hydrochloride, the following should be worn:

• Hand Protection: Impervious gloves should be worn if skin contact is possible.

• Eye Protection: Safety glasses or goggles are necessary to prevent eye contact.

• Skin Protection: A lab coat or protective clothing with long sleeves is recommended.

• Respiratory Protection: If there is a risk of generating dust, an appropriate respirator should be used to avoid inhalation.

All handling of the compound should occur in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure.

Quantitative Data Summary

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
N-Desmethyl Diltiazem-d4 Hydrochloride	1217650-51-5	C21H21D4ClN2O4S	440.98
Diltiazem Hydrochloride	33286-22-5	C22H26N2O4S·HCl	450.98
N-Nitroso Desmethyl Diltiazem	Not Available	C21H23N3O5S	429.49

Step-by-Step Disposal Protocol

The disposal of N-Desmethyl diltiazem-d4 should be approached with the understanding that it is a pharmacologically active substance and should be treated as hazardous waste.

• Waste Characterization: Due to its pharmacological activity, all N-Desmethyl diltiazem-d4 waste, including pure compound, solutions, and any contaminated materials (e.g., pipette tips, vials, gloves, and spill cleanup materials), must be classified as hazardous chemical waste.

• Segregation and Containment:

  • Use designated, leak-proof, and chemically compatible containers for all N-Desmethyl diltiazem-d4 waste.

  • Clearly label the waste container with "Hazardous Waste," the chemical name ("N-Desmethyl diltiazem-d4"), and any other identifiers required by your institution's environmental health and safety (EHS) department.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Storage:

  • Store the sealed hazardous waste container in a secure, designated area away from general laboratory traffic.

  • The storage area should be well-ventilated and have secondary containment to prevent the spread of material in case of a leak.

• Professional Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide the contractor with all available safety information, including the information summarized in the table above and any available Safety Data Sheets for related compounds like diltiazem hydrochloride.

  • The recommended method of disposal for pharmacologically active compounds is high-temperature incineration in a licensed hazardous waste facility.[1]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of N-Desmethyl diltiazem-d4.

Caption: Disposal workflow for N-Desmethyl diltiazem-d4.

Experimental Protocols

No specific experimental protocols for the degradation or disposal of N-Desmethyl diltiazem-d4 were found in the available resources. The recommended disposal method is based on general principles for chemical and pharmaceutical waste management.

It is imperative to consult your local, state, and federal regulations to ensure full compliance, as waste disposal requirements can vary by location. Always prioritize safety and environmental responsibility when handling and disposing of laboratory chemicals.

References

• 1. cleanchemlab.com [cleanchemlab.com]

Essential Safety and Logistical Information for Handling N--Desmethyl diltiazem-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when handling specialized compounds like N-Desmethyl diltiazem-d4. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment.

Compound Information:

• Name: N-Desmethyl diltiazem-d4

• Application: A metabolite of Diltiazem (B1670644), used as an antianginal and antihypertensive pharmaceutical. It is a useful research chemical for a range of applications.[1]

• Hazards: To the best of current knowledge, the toxicological properties of N-Desmethyl diltiazem hydrochloride have not been thoroughly investigated.[2] However, it is classified as harmful if swallowed, causes skin irritation, is suspected of damaging fertility or the unborn child, and is harmful to aquatic life with long-lasting effects.[2] As a precaution, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling N-Desmethyl diltiazem-d4. It is crucial to use appropriate PPE to minimize exposure risk.

PPE Category	Item	Specifications
Hand Protection	Gloves	Wear two pairs of powder-free, chemical-resistant gloves.[3][4] The outer glove should be placed over the gown cuff.[4] Change gloves regularly (e.g., every 30-60 minutes) or immediately if contaminated, torn, or punctured.[3][4]
Body Protection	Lab Coat/Gown	A disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-fitting cuffs is required.[4]
Eye Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields.[5] A face shield may be necessary for splash protection.[3][6]
Respiratory Protection	Respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator should be worn, especially when handling the powder form, to prevent inhalation of dust particles.[2][7]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn to prevent tracking of contaminants outside the work area.[3]

Operational Plan: Step-by-Step Handling Protocol

Proper handling procedures are critical to ensure safety and maintain the integrity of the compound.

1. Preparation:

• Work in a designated area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation exposure.[3]
• Ensure all necessary PPE is readily available and in good condition.
• Have spill containment materials accessible.

2. Handling the Compound:

• Avoid direct contact with the substance.
• When weighing the powder, use a containment balance enclosure if available.
• Minimize the creation of dust.
• For creating solutions, add the solvent to the compound slowly to avoid splashing.
• Store the compound in a tightly sealed, properly labeled container.[2]

3. Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials.
• For long-term storage, refrigeration at 2-8°C is recommended.[8]
• Protect from light by using amber vials or storing in the dark.[9]
• To prevent oxidation and contamination, consider storing under an inert atmosphere like nitrogen or argon.[9]

Disposal Plan

All waste materials contaminated with N-Desmethyl diltiazem-d4 must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Waste	Contaminated PPE (gloves, gowns, shoe covers), weighing papers, and other disposable materials should be collected in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Waste	Unused solutions should be collected in a compatible, sealed, and labeled hazardous waste container. Do not pour down the drain.[10]
Empty Containers	"Empty" containers that held the hazardous substance must be managed appropriately. If the container held an acute hazardous waste, triple rinsing is required, with the rinsate collected as hazardous waste.[11]
Final Disposal	All hazardous waste must be disposed of through a licensed hazardous material disposal company, following all federal, state, and local regulations.[5][10]

Experimental Workflow

The following diagram illustrates the standard workflow for handling N-Desmethyl diltiazem-d4 in a laboratory setting.

Handling Workflow for N-Desmethyl diltiazem-d4

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. biosynth.com [biosynth.com]
• 3. pppmag.com [pppmag.com]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. epa.gov [epa.gov]
• 7. nspcoatings.co.uk [nspcoatings.co.uk]
• 8. clearsynth.com [clearsynth.com]
• 9. benchchem.com [benchchem.com]
• 10. Making sure you're not a bot! [oc-praktikum.de]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]